1-Phenyl-3-azabicyclo[3.1.0]hexane

• CAS: 66505-14-4

Core Science & Biosynthesis

Technical Guide: Chemical & Pharmacological Properties of 1-Phenyl-3-azabicyclo[3.1.0]hexane

This technical guide provides a comprehensive analysis of 1-Phenyl-3-azabicyclo[3.1.0]hexane , a privileged scaffold in medicinal chemistry known for its rigid bicyclic architecture and potent monoamine transporter modulation.

Executive Summary

1-Phenyl-3-azabicyclo[3.1.0]hexane represents a distinct class of conformationally restricted amines. Unlike flexible phenylpiperidines or phenethylamines, this scaffold locks the nitrogen lone pair and the aromatic vector into a specific spatial orientation via a fused cyclopropane-pyrrolidine system.

This structural rigidity is the core driver of its pharmacological value, serving as the parent scaffold for "Triple Reuptake Inhibitors" (SNDRIs) such as Bicifadine and Amitifadine . By modulating the electronic and steric environment of the phenyl ring, researchers can fine-tune selectivity ratios between the Serotonin (SERT), Norepinephrine (NET), and Dopamine (DAT) transporters.

Key Technical Highlights:

• Core Geometry: Cis-fused bicyclic system (high ring strain).

• Primary Utility: Psychotropic drug discovery (Antidepressants, Analgesics).

• Mechanism: Competitive inhibition of monoamine transporters.

Chemical Architecture & Stereochemistry

Structural Analysis

The molecule consists of a pyrrolidine ring fused to a cyclopropane ring. The critical feature is the bridgehead phenyl group at position 1.

• Ring Fusion: The fusion between the 3-membered and 5-membered rings is exclusively cis . A trans-fusion would introduce insurmountable angle strain (Baeyer strain) in such a small bicyclic system.

• Pucker & Conformation: The bicyclic framework adopts a "boat-like" conformation to minimize torsional strain, projecting the phenyl group into a pseudo-equatorial position, which is critical for receptor binding pockets.

Chirality

The molecule possesses two chiral centers at the bridgehead carbons (C1 and C5). However, due to the meso-like symmetry of the unsubstituted parent skeleton (if N is unsubstituted and achiral), the introduction of the phenyl group at C1 desymmetrizes the molecule, creating a pair of enantiomers:

• (1R, 5S)-isomer: Generally correlates with higher potency in monoamine transporter inhibition (e.g., in Bicifadine).

• (1S, 5R)-isomer: Often exhibits reduced affinity or distinct off-target profiles.

Property	Value / Description
Molecular Formula	C₁₁H₁₃N
Molecular Weight	159.23 g/mol
LogP (Predicted)	1.9 – 2.3 (Lipophilic, BBB permeable)
pKa (Base)	~9.2 – 9.6 (Secondary amine)
H-Bond Donors	1 (NH)
Topological Polar Surface Area	12.03 Ų

Synthetic Pathways[2][3][4][5]

The synthesis of this scaffold is non-trivial due to the energy required to form the strained cyclopropane ring. Two primary strategies dominate the literature: Carbenoid Insertion and Cyclization of Imides .

Pathway A: Carbenoid Insertion (Modern)

This method utilizes a transition metal (Rh or Cu) to catalyze the decomposition of a diazo compound, generating a carbene that inserts across the double bond of a dihydropyrrole.

Pathway B: Imide Reduction (Classic/Scalable)

This route, originally used for Bicifadine, builds the cyclopropane ring before the final amine reduction. It is robust for generating gram-scale quantities.

Process Logic:

• Cyclopropanation: Reaction of phenylacetonitrile with epichlorohydrin or similar alkylating agents creates the cyclopropane ring.

• Imide Formation: The dicarboxylic acid intermediate is converted to an imide.

• Global Reduction: Strong hydride reducing agents (LiAlH₄ or BH₃·THF) convert the carbonyls to methylenes, yielding the secondary amine.

Figure 1: The classical imide-reduction pathway for constructing the 3-azabicyclo[3.1.0]hexane core.

Pharmacological Profile (SAR)

The 1-phenyl-3-azabicyclo[3.1.0]hexane core is a "master key" for monoamine transporters. The unsubstituted parent is a balanced inhibitor, but substituents drive selectivity.

Structure-Activity Relationship (SAR) Logic

• The Nitrogen (Position 3):

  • Secondary Amine (-NH): Essential for high affinity.

  • Methylation (-NMe): Often retains activity but increases lipophilicity (e.g., Bicifadine).

  • Bulky Groups: Drastically reduce affinity, indicating a tight steric pocket around the nitrogen.

• The Phenyl Ring (Position 1):

  • Para-substitution (4-position): Critical for NET/SERT selectivity.

    • 4-Methyl: Increases NET affinity (Bicifadine).

    • 3,4-Dichloro: Balances Triple Reuptake (Amitifadine).

  • Ortho-substitution: Generally tolerated but can induce steric clashes depending on the conformer.

Receptor Selectivity Map

Figure 2: Divergent pharmacological profiles based on phenyl ring substitution.

Experimental Protocol: Synthesis & Characterization

Objective: Synthesis of 1-Phenyl-3-azabicyclo[3.1.0]hexane via the Imide Reduction method. Scale: Laboratory (10-50 mmol).

Step 1: Cyclopropane Formation

• Reagents: Phenylacetonitrile (1.0 eq), Epichlorohydrin (1.2 eq), Sodium Amide (NaNH₂, 2.0 eq).

• Solvent: Toluene/Benzene (anhydrous).

• Procedure:

  • Add NaNH₂ to cold toluene.

  • Add phenylacetonitrile dropwise at <10°C.

  • Add epichlorohydrin slowly (exothermic).

  • Reflux for 3-5 hours.

  • Workup: Quench with water, extract organic layer, dry over MgSO₄.

  • Result: 1-phenyl-1-cyanocyclopropane-2-methanol (intermediate) which is hydrolyzed to the dicarboxylic acid derivative.

Step 2: Imide Formation

• Reagents: 1-Phenyl-1,2-cyclopropanedicarboxylic acid, Urea.

• Procedure:

  • Mix the diacid with urea (excess) and heat to 180-200°C (melt fusion).

  • The mass solidifies upon cooling.

  • Recrystallize from ethanol/water.

  • Product: 1-Phenyl-3-azabicyclo[3.1.0]hexane-2,4-dione.

Step 3: Reduction (Critical Step)

Safety Note: LiAlH₄ is pyrophoric. Use strictly anhydrous conditions under Nitrogen/Argon.

• Setup: 3-neck flask, reflux condenser, dropping funnel, N₂ line.

• Reagents: LiAlH₄ (3.0 eq), Dry THF.

• Procedure:

  • Suspend LiAlH₄ in dry THF at 0°C.

  • Dissolve the imide (from Step 2) in THF and add dropwise to the hydride suspension.

  • Allow to warm to room temperature, then reflux for 6-12 hours.

  • Quench (Fieser Method): Cool to 0°C. Carefully add water (x mL), then 15% NaOH (x mL), then water (3x mL).

  • Filter the granular precipitate.

  • Concentrate the filtrate to yield the crude amine oil.

• Purification: Convert to Hydrochloride salt using HCl in diethyl ether. Recrystallize from Isopropanol/Ether.

Characterization Data (Expected)

• ¹H NMR (CDCl₃, 400 MHz):

  • δ 7.1-7.3 (m, 5H, Ar-H)

  • δ 3.0-3.3 (m, 4H, N-CH₂)

  • δ 1.8 (m, 1H, Cyclopropane-CH)

  • δ 1.1-1.3 (m, 2H, Cyclopropane-CH₂)

• MS (ESI): [M+H]⁺ = 160.11[1]

Stability & Handling

• Storage: The free base is an oil sensitive to oxidation (N-oxide formation). Store as the HCl or Maleate salt at -20°C.

• Solubility:

  • Free Base: Soluble in DCM, MeOH, DMSO.

  • HCl Salt: Soluble in Water, Saline, DMSO; sparingly soluble in Ether.

• Metabolic Stability: The scaffold is susceptible to:

  • N-oxidation (FMO enzymes).

  • Para-hydroxylation of the phenyl ring (CYP2D6/CYP3A4), especially if the para-position is unsubstituted.

References

• Epstein, J. W., et al. (1981). "1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents."[2] Journal of Medicinal Chemistry.

• Skolnick, P., et al. (2003). "Antidepressant-like actions of DOV 21,947: a 'triple' reuptake inhibitor." European Journal of Pharmacology.

• Lippa, A., et al. (2010).[3][4] "DOV 21,947: a triple reuptake inhibitor for the treatment of depression." Expert Opinion on Investigational Drugs.

• Shelton, J., et al. (2010).[3][4] "Synthesis and biological evaluation of 3-azabicyclo[3.1.0]hexane derivatives as inhibitors of monoamine transporters." Bioorganic & Medicinal Chemistry Letters.

• Basile, A. S., et al. (2007). "Characterization of the Antinociceptive Actions of Bicifadine in Models of Acute, Persistent, and Chronic Pain." Journal of Pharmacology and Experimental Therapeutics.

Sources

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• 2. 1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [3-azabicyclo[3.1.0]hex-1-yl]phenyl-benzenesulfonamides as selective dopamine D3 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. 1-(Aryl)-6-[alkoxyalkyl]-3-azabicyclo[3.1.0]hexanes and 6-(aryl)-6-[alkoxyalkyl]-3-azabicyclo[3.1.0]hexanes: a new series of potent and selective triple reuptake inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Guide: 1-Phenyl-3-azabicyclo[3.1.0]hexane Scaffolds in Sigma Receptor Ligand Design

Executive Summary

The 1-phenyl-3-azabicyclo[3.1.0]hexane (PABH) moiety represents a "privileged scaffold" in medicinal chemistry, historically recognized for its efficacy in monoamine transporter inhibition (e.g., Bicifadine). However, recent pharmacological pivoting has identified this rigid bicyclic core as a high-affinity template for sigma receptors (

R) .

Unlike flexible phenylpiperidines, the cyclopropane ring in PABH locks the phenyl and amine pharmacophores into a specific vector, reducing entropic penalties upon binding. This guide details the structural optimization required to shift PABH affinity from dopamine/norepinephrine transporters (DAT/NET) to Sigma-1 (

) and Sigma-2 ( ) receptors, providing validated synthesis protocols and assay workflows.

Structural Pharmacology & SAR Logic

The PABH core mimics the conformation of 3-phenylpiperidines but with restricted flexibility. The "cyclopropyl effect" forces the phenyl ring into a pseudo-equatorial or pseudo-axial orientation depending on the ring fusion, critical for fitting the hydrophobic pocket of the

receptor.

The Selectivity Switch

The unsubstituted secondary amine (1-phenyl-3-azabicyclo[3.1.0]hexane) exhibits negligible affinity for

receptors ( nM).[1] High affinity is achieved only through specific N-substitutions and stereochemical isolation .

Key SAR Drivers:

• N-Terminus Functionalization: Substitution with bulky lipophilic groups (e.g., phenethyl, propyl) is the primary driver for

  affinity.

• Stereochemistry: The (+)-enantiomer (dextrorotatory) consistently displays superior affinity and selectivity for

  over the (-)-enantiomer.

• Selectivity Profile:

  • N-Phenethyl-(+)-PABH: High

    selectivity.

  • N-Propyl-PABH: Mixed

    affinity.

Visualization: Structure-Activity Relationship (SAR)

The following diagram illustrates the chemical modifications required to optimize the PABH core for Sigma receptors.

Caption: SAR optimization pathway transforming the inactive PABH secondary amine into a potent Sigma-1 selective ligand via N-alkylation and chiral resolution.

Chemical Synthesis Protocol

The synthesis of the PABH core requires constructing the strained cyclopropane ring. The Intramolecular Cyclization of

-Lactams is a robust, field-proven route that avoids the instability issues of some carbene methods.

Protocol: Azide-Lactam Route to (+)-PABH

Target: Synthesis of N-substituted 1-phenyl-3-azabicyclo[3.1.0]hexane.

Stage 1: Cyclopropane Core Formation

• Starting Material: Methyl 2-(bromomethyl)-1-phenylcyclopropanecarboxylate.[1]

• Azidation: Dissolve starting material (1 eq) in DMF. Add sodium azide (

  , 1.5 eq).

  • Conditions: Stir at 60°C for 4 hours.

  • Checkpoint: Monitor TLC for disappearance of bromide.

• Reduction & Cyclization: Treat the crude azido-ester with Sodium Hydrogen Telluride (NaTeH) in ethanol.

  • Mechanism:[2] NaTeH reduces the azide to an amine, which spontaneously attacks the methyl ester to form the lactam ring (3-azabicyclo[3.1.0]hexan-2-one).

  • Yield: Typically 70-80%.[1]

Stage 2: Lactam Reduction

• Reagent: Diborane (

  ) or Borane-THF complex ( ).

• Procedure: Cool lactam solution (THF) to 0°C. Add

  (3 eq) dropwise. Reflux for 2 hours.

• Workup: Quench with MeOH/HCl to break the boron-amine complex. Basify with NaOH and extract with DCM.

• Result: 1-phenyl-3-azabicyclo[3.1.0]hexane (Secondary Amine).[1]

Stage 3: N-Alkylation (The Sigma Switch)

• Reactants: PABH secondary amine (1 eq), Phenethyl bromide (1.1 eq),

  (2 eq).

• Solvent: Acetonitrile (ACN).

• Conditions: Reflux 12-16 hours.

• Purification: Silica gel chromatography (Hexane/EtOAc).

In Vitro Characterization: Radioligand Binding Assays[3][4]

To validate the synthesized ligands, you must determine affinity (

) for and receptors.

Validated Assay System

Buffer: 50 mM Tris-HCl, pH 7.4 (Critical: pH sensitivity of

binding). Tissue Source: Guinea pig brain membranes (High density) or rat liver (High density).

Receptor Subtype	Radioligand	Concentration	Specific Blocker (Mask)	Non-Specific Binding Control
Sigma-1 ( )	(+)-[ H]Pentazocine	3-5 nM	None required	Haloperidol (10 M)
Sigma-2 ( )	[ H]DTG	3 nM	(+)-Pentazocine (100 nM)*	Haloperidol (10 M)

*Note: (+)-Pentazocine is added to the

assay to saturate and mask sites, as DTG is non-selective.

Experimental Workflow Diagram

The following Graphviz diagram outlines the self-validating workflow for determining

values.

Caption: Radioligand binding workflow. Note the use of (+)-Pentazocine as a mask for Sigma-2 isolation.[3]

Mechanistic Implications: The Chaperone Pathway

Upon binding,

-selective PABH derivatives act primarily as chaperones at the Mitochondria-Associated Endoplasmic Reticulum Membrane (MAM).

Mechanism of Action:

• Resting State:

  receptors are complexed with the chaperone BiP (GRP78) at the MAM.

• Ligand Binding: PABH agonist binding causes dissociation of

  from BiP.

• Chaperoning: Free

  stabilizes (Inositol 1,4,5-trisphosphate receptor), ensuring proper flux from ER to mitochondria.

• Translocation:

  can translocate to the plasma membrane to modulate ion channels (e.g., Kv1.2, Nav1.5).

This pathway is critical for the therapeutic potential of PABH ligands in neuroprotection and cognitive enhancement .

References

• Pasquini, S., et al. (2008). "1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives as new ligands for sigma receptors." Bioorganic & Medicinal Chemistry.

• Skolnick, P. (2002). "Bicifadine: A Novel Analgesic with a Unique Mechanism of Action." Journal of Pharmacology and Experimental Therapeutics.

• Chu, U. B., & Ruoho, A. E. (2015).[4] "Sigma Receptor Binding Assays." Current Protocols in Pharmacology.

• Largent, B. L., et al. (1984). "Structural determinants of sigma receptor affinity." Molecular Pharmacology.

• Su, T. P., et al. (2010). "The Sigma-1 Receptor Chaperone as an Inter-Organelle Signaling Modulator." Trends in Pharmacological Sciences.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. veeprho.com [veeprho.com]
• 3. Frontiers | Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors [frontiersin.org]
• 4. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]

The 1-Phenyl-3-azabicyclo[3.1.0]hexane Scaffold: A Conformationally-Restricted Gateway to Novel Therapeutics

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of Conformational Rigidity

In the intricate dance of drug-target interactions, the three-dimensional shape of a molecule is paramount. Flexible molecules can adopt a multitude of conformations, only one of which may be optimal for binding to a biological target. This conformational ambiguity can come at an entropic cost upon binding, potentially reducing potency. Furthermore, metabolic instability and off-target effects can arise from the recognition of different conformations by various enzymes and receptors. Medicinal chemists, therefore, often turn to the strategy of conformational restriction to lock a molecule into a bioactive conformation, thereby enhancing potency, selectivity, and metabolic stability.[1]

The 1-phenyl-3-azabicyclo[3.1.0]hexane scaffold has emerged as a privileged motif in modern drug discovery, offering a robust and synthetically accessible template for achieving conformational restraint. This bicyclic system, featuring a fused cyclopropane and pyrrolidine ring, effectively mimics the spatial arrangement of a phenyl-ethyl-amine pharmacophore, a common feature in many centrally acting agents, while significantly reducing its conformational freedom. This guide provides a comprehensive overview of the synthesis, key applications, and structure-activity relationships (SAR) of the 1-phenyl-3-azabicyclo[3.1.0]hexane template, offering field-proven insights for its application in drug design.

The Architectural Advantage: Conformational Analysis and Bioisosterism

The therapeutic potential of the 1-phenyl-3-azabicyclo[3.1.0]hexane core lies in its well-defined and rigid three-dimensional structure. The fusion of the cyclopropane ring to the pyrrolidine forces the five-membered ring into a "boat-like" conformation, which is the most stable arrangement for this system.[2] This contrasts with the more flexible "envelope" and "twisted" conformations available to a simple pyrrolidine ring. This inherent rigidity pre-organizes the pendant phenyl group and the nitrogen atom into a specific spatial orientation, which can be crucial for recognition by biological targets.

This scaffold serves as an excellent bioisosteric replacement for more flexible structures like 3-phenylpiperidines.[3] By constraining the orientation of the aromatic ring relative to the basic nitrogen, it can enhance binding affinity and selectivity for the intended target. The reduced flexibility can also limit interactions with metabolic enzymes, such as cytochrome P450s, potentially leading to improved pharmacokinetic profiles.[1]

Synthesis of the 1-Phenyl-3-azabicyclo[3.1.0]hexane Core: A Step-by-Step Protocol

The construction of the 1-phenyl-3-azabicyclo[3.1.0]hexane skeleton can be achieved through several synthetic routes. A common and effective method involves the cyclopropanation of a suitable olefin followed by intramolecular cyclization. What follows is a detailed, self-validating protocol for the synthesis of the parent compound, (±)-1-Phenyl-3-azabicyclo[3.1.0]hexane, adapted from established literature procedures.[3]

Experimental Protocol: Synthesis of (±)-1-Phenyl-3-azabicyclo[3.1.0]hexane

This protocol outlines a two-step sequence starting from a commercially available precursor, leading to the formation of the core scaffold.

Step 1: Synthesis of (±)-1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one

• Reaction Overview: This step involves the intramolecular cyclization of an azido-ester to form the corresponding lactam.

• Reagents and Materials:

  • Methyl c-2-(azidomethyl)-1-phenyl-r-1-cyclopropanecarboxylate

  • Sodium hydrogentelluride (NaTeH) solution (prepared in situ from tellurium powder and sodium borohydride)

  • Ethanol, anhydrous

  • Standard laboratory glassware, magnetic stirrer, and inert atmosphere setup (e.g., nitrogen or argon)

• Procedure:

  • In a round-bottom flask under an inert atmosphere, prepare a solution of sodium hydrogentelluride (NaTeH) by the careful addition of sodium borohydride to a suspension of tellurium powder in anhydrous ethanol at 0 °C.

  • To this freshly prepared NaTeH solution, add a solution of methyl c-2-(azidomethyl)-1-phenyl-r-1-cyclopropanecarboxylate in anhydrous ethanol dropwise at 0 °C.

  • Allow the reaction mixture to warm to room temperature and stir for 4-6 hours, monitoring the reaction progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction by the addition of water and extract the product with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford (±)-1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one as a solid.[3]

Step 2: Reduction of (±)-1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one to (±)-1-Phenyl-3-azabicyclo[3.1.0]hexane

• Reaction Overview: This step involves the reduction of the lactam to the corresponding amine using a powerful reducing agent.

• Reagents and Materials:

  • (±)-1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one

  • Diborane solution (1 M in THF)

  • Tetrahydrofuran (THF), anhydrous

  • Standard laboratory glassware, magnetic stirrer, reflux condenser, and inert atmosphere setup

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere, dissolve (±)-1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one in anhydrous THF.

  • Cool the solution to 0 °C in an ice bath.

  • Slowly add a solution of diborane (1 M in THF) to the cooled solution of the lactam.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to reflux for 12 hours.

  • Cool the reaction mixture to 0 °C and carefully quench the excess diborane by the slow, dropwise addition of methanol, followed by 6 M hydrochloric acid.

  • Remove the THF under reduced pressure.

  • Basify the aqueous residue with a concentrated sodium hydroxide solution to pH > 12 and extract the product with diethyl ether.

  • Wash the combined organic layers with brine, dry over anhydrous potassium carbonate, filter, and concentrate under reduced pressure to yield (±)-1-Phenyl-3-azabicyclo[3.1.0]hexane.[3]

Applications in Medicinal Chemistry: Targeting a Spectrum of Biological Systems

The versatility of the 1-phenyl-3-azabicyclo[3.1.0]hexane scaffold is demonstrated by its successful application in the development of potent and selective ligands for a variety of biological targets, particularly within the central nervous system.

Monoamine Reuptake Inhibitors: The Bicifadine Story

One of the most well-known examples of a drug candidate featuring this scaffold is Bicifadine (1-(p-tolyl)-3-azabicyclo[3.1.0]hexane).[4] It was developed as a non-narcotic analgesic and has been characterized as a triple reuptake inhibitor, blocking the reuptake of serotonin (SERT), norepinephrine (NET), and dopamine (DAT).[4][5] The constrained nature of the bicyclic core is thought to contribute to its specific interaction profile with these monoamine transporters.

Compound	Target	IC50 (nM)	Reference
Bicifadine	NET	19	[4]
SERT	38	[4]
DAT	323	[4]

Structure-Activity Relationship (SAR) Insights:

• Aromatic Substitution: The nature and position of substituents on the phenyl ring significantly impact potency and selectivity. For instance, the para-methyl group in bicifadine is optimal for its activity profile.

• Nitrogen Substitution: The secondary amine is crucial for activity. N-alkylation can modulate the potency and selectivity profile.

Sigma Receptor Ligands: Probing Psychoses and Neurodegenerative Disorders

The 1-phenyl-3-azabicyclo[3.1.0]hexane template has also been explored for its ability to generate ligands for sigma (σ) receptors, which are implicated in a range of neurological and psychiatric conditions.[3] Studies have shown that derivatives of this scaffold can exhibit high affinity and selectivity for σ1 and σ2 receptor subtypes.

Compound	R	Ki (nM) σ1	Ki (nM) σ2	σ1/σ2 Selectivity	Reference
(+)-14	n-Propyl	0.9	2.3	0.39	[3]
(+)-15	n-Butyl	2.3	1.8	1.28	[3]
(+)-18	Phenethyl	5.8	100	0.058	[3]

Structure-Activity Relationship (SAR) Insights:

• Stereochemistry: The dextrorotatory isomers generally exhibit higher affinity for σ1 receptors.[3]

• N-Substituent: The size and nature of the substituent on the nitrogen atom are critical for both affinity and selectivity. For example, an N-phenethyl substituent in compound (+)-18 confers high selectivity for σ1 receptors.[3]

Dipeptidyl Peptidase-IV (DPP-IV) Inhibitors: A Novel Approach to Diabetes

The conformational rigidity of the 3-azabicyclo[3.1.0]hexane core has been leveraged in the design of novel inhibitors of dipeptidyl peptidase-IV (DPP-IV), a key target in the treatment of type 2 diabetes.[6] By incorporating this scaffold into the P2 region of 2-cyanopyrrolidine-based inhibitors, researchers have developed potent and selective compounds.

The rationale behind this approach is that the rigid scaffold can optimally position key pharmacophoric elements for interaction with the enzyme's active site, thereby improving potency and selectivity against related proteases.[6]

Visualizing Key Concepts

Synthetic Pathway Diagram

Caption: General synthetic route to the 1-phenyl-3-azabicyclo[3.1.0]hexane core.

Structure-Activity Relationship Logic Diagram

Caption: Interplay between the core scaffold, substituents, and biological activity.

Conclusion and Future Perspectives

The 1-phenyl-3-azabicyclo[3.1.0]hexane template represents a powerful tool in the medicinal chemist's arsenal. Its inherent conformational rigidity provides a solid platform for the design of potent and selective ligands for a diverse range of biological targets. The successful development of compounds like bicifadine and the promising results in the areas of sigma receptor modulation and DPP-IV inhibition underscore the value of this scaffold.

Future research in this area will likely focus on the development of more efficient and stereoselective synthetic routes to access a wider diversity of derivatives. Furthermore, a deeper understanding of the impact of this rigid core on pharmacokinetic properties, including metabolic stability and blood-brain barrier penetration, will be crucial for its continued application in CNS drug discovery. As our understanding of the structural requirements for target engagement continues to evolve, the 1-phenyl-3-azabicyclo[3.1.0]hexane scaffold is poised to remain a key building block in the quest for novel and improved therapeutics.

References

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• Carla, A., et al. (2004). 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives as new ligands for sigma receptors. ARKIVOC, 2004(5), 156-169. [Link]

• Lunn, G., et al. (2012). SAR and biological evaluation of 3-azabicyclo[3.1.0]hexane derivatives as μ opioid ligands. Bioorganic & Medicinal Chemistry Letters, 22(6), 2200-2203. [Link]

• Singh, H., et al. (2014). Triple reuptake inhibitors as potential next-generation antidepressants: a new hope? Future Medicinal Chemistry, 6(12), 1399-1415. [Link]

• Stahl, S. M., et al. (2008). Triple Reuptake Inhibitors: A Premise and Promise. Psychiatry Investigation, 5(3), 141-147. [Link]

• Scott, J. S., et al. (2017). Assessing molecular scaffolds for CNS drug discovery. ACS Chemical Neuroscience, 8(8), 1663-1671. [Link]

• Sattigeri, J. A., et al. (2008). Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors. Bioorganic & Medicinal Chemistry Letters, 18(14), 4087-4091. [Link]

• Mollica, A., et al. (2005). Synthesis and biological evaluation of new biphalin analogues with non-hydrazine linkers. Bioorganic & Medicinal Chemistry Letters, 15(10), 2471-2475. [Link]

• Kuznetsov, A. A., et al. (2025). Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines. International Journal of Molecular Sciences, 26(8), 3474. [Link]

• Mollica, A., et al. (2005). Synthesis and biological evaluation of new biphalin analogues with non-hydrazine linkers. Pure and Applied Chemistry, 77(1), 1-10. [Link]

• Skolnick, P., et al. (2003). "Broad spectrum" antidepressants: is more better for the treatment of depression? Life Sciences, 73(25), 3175-3179. [Link]

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The Converging Paths of Dopamine and Antidepressant Action: A Technical Guide to Mechanistic Insights

Foreword

For decades, the narrative of antidepressant pharmacology has been predominantly centered around serotonin and norepinephrine. While the contributions of these monoamines are undeniable, a growing body of evidence compels us to look beyond this duopoly and appreciate the nuanced yet critical role of dopamine in the pathophysiology and treatment of major depressive disorder (MDD). The persistence of anhedonia—the inability to experience pleasure—in many patients treated with conventional antidepressants underscores the need for a more comprehensive understanding of the neurobiological underpinnings of depression and for therapeutic strategies that engage the brain's reward circuitry.[1][2] This guide provides an in-depth technical exploration of the intricate relationship between dopamine and the mechanism of action of various antidepressant drugs, intended for researchers, scientists, and drug development professionals. We will delve into the foundational dopamine hypothesis of depression, dissect the molecular mechanisms of dopaminergic antidepressants, and provide detailed protocols for key experimental methodologies that are instrumental in advancing this field of research.

The Dopamine Hypothesis of Depression: A Modern Perspective

The classical monoamine hypothesis, which posited a simple deficiency in serotonin and norepinephrine, has evolved to incorporate the significant contributions of the dopaminergic system.[3] The modern dopamine hypothesis of depression suggests that a dysregulation in dopamine neurotransmission, particularly within the mesolimbic pathway, is a key contributor to the core symptoms of depression, most notably anhedonia, apathy, and reduced motivation.[2][4][5]

The mesolimbic dopamine pathway, originating in the ventral tegmental area (VTA) and projecting to the nucleus accumbens (NAc), is the brain's primary reward circuit.[6][7][8] It is integral to processing the rewarding salience of stimuli and guiding goal-directed behavior.[6][7][9] In depressive states, a hypofunctional dopaminergic system is thought to blunt the response to positive stimuli, leading to the characteristic loss of interest and pleasure.[2]

Several lines of evidence support this hypothesis:

• Preclinical Studies: Animal models of depression, such as those induced by chronic mild stress, consistently show reduced dopamine neuron activity.[5]

• Neuroimaging: In vivo imaging studies in patients with MDD have provided evidence for alterations in dopamine D2/D3 receptor availability and dopamine transporter (DAT) density, although findings can be heterogeneous.[5][10]

• Pharmacological Evidence: Drugs that deplete dopamine can induce depressive symptoms, while agents that enhance dopamine signaling, such as dopamine agonists and reuptake inhibitors, have demonstrated antidepressant efficacy.[11]

It is crucial to recognize that the role of dopamine in depression is not one of simple deficiency but rather a complex dysregulation involving receptor sensitivity, transporter function, and interactions with other neurotransmitter systems.

Dopaminergic Pathways: The Neuroanatomical Landscape

A thorough understanding of the major dopaminergic pathways is essential to appreciate the targeted (and off-target) effects of antidepressant medications.

Major dopaminergic pathways in the brain and their primary functions.

Mechanisms of Action: How Antidepressants Modulate Dopamine Signaling

Antidepressants can influence the dopaminergic system through a variety of direct and indirect mechanisms.

Direct Dopaminergic Antidepressants

Bupropion is the most prominent example of an NDRI.[12] It exerts its antidepressant effects by blocking the reuptake of both norepinephrine and dopamine from the synaptic cleft, thereby increasing their availability to bind to postsynaptic receptors.[12] Bupropion's affinity for the dopamine transporter (DAT) is a key component of its mechanism, contributing to its efficacy in treating anhedonia and improving motivation.[1]

Pramipexole, a D2/D3 receptor agonist, has shown promise as an adjunctive treatment for treatment-resistant depression.[9][13] It directly stimulates postsynaptic dopamine receptors, mimicking the effects of endogenous dopamine.[14] Its higher affinity for D3 receptors, which are concentrated in limbic regions, is thought to be particularly relevant to its mood-elevating effects.[14][15] At lower doses, pramipexole may preferentially act on presynaptic autoreceptors, leading to a decrease in dopamine synthesis and release. However, with sustained treatment and at higher doses, it is believed to primarily stimulate postsynaptic receptors, enhancing overall dopaminergic tone.[14]

Indirect Modulation of Dopamine by Antidepressants

Many antidepressants that do not directly target dopamine receptors or transporters can still significantly impact dopaminergic neurotransmission.

Agomelatine's unique mechanism of action involves agonism at melatonergic MT1 and MT2 receptors and antagonism at serotonergic 5-HT2C receptors.[16][17] The latter action is crucial for its effects on dopamine. 5-HT2C receptors exert an inhibitory tone on dopaminergic neurons in the prefrontal cortex. By blocking these receptors, agomelatine disinhibits the release of dopamine and norepinephrine specifically in this brain region, which is heavily implicated in mood regulation and cognitive function.[8][16][17][18]

Vortioxetine possesses a complex pharmacological profile that includes serotonin reuptake inhibition and modulation of several serotonin receptors. Its interactions with these receptors indirectly influence other neurotransmitter systems, including dopamine. For instance, its partial agonism at 5-HT1B receptors can increase the release of dopamine in the prefrontal cortex and hippocampus.

The rapid antidepressant effects of ketamine are thought to be initiated by the blockade of NMDA receptors on GABAergic interneurons.[19][20] This disinhibits glutamatergic neurons, leading to a surge in glutamate release.[21] This glutamate surge then activates AMPA receptors, which in turn stimulates the release of dopamine in brain regions like the prefrontal cortex.[21] This downstream dopaminergic activation is believed to contribute significantly to ketamine's rapid mood-elevating and anti-anhedonic effects.[19]

Intracellular Signaling Cascades: The Molecular Underpinnings of Dopaminergic Modulation

The binding of dopamine to its receptors initiates a cascade of intracellular signaling events that ultimately lead to changes in gene expression and neuronal function. Understanding these pathways is critical for identifying novel therapeutic targets.

Key intracellular signaling pathways activated by dopamine receptors.

• D1-like Receptor Signaling: Activation of D1 and D5 receptors stimulates adenylyl cyclase via Gs proteins, leading to an increase in cyclic AMP (cAMP) and subsequent activation of Protein Kinase A (PKA).[22] PKA phosphorylates numerous downstream targets, including the transcription factor cAMP response element-binding protein (CREB), which plays a crucial role in neuroplasticity and the therapeutic effects of antidepressants.[14][15][23] PKA also phosphorylates DARPP-32, which then inhibits protein phosphatase-1 (PP-1), further amplifying downstream signaling.[22]

• D2-like Receptor Signaling: D2, D3, and D4 receptors couple to Gi proteins to inhibit adenylyl cyclase, thereby decreasing cAMP levels.[1] They can also modulate other signaling pathways, such as the Akt/GSK-3β pathway, which is implicated in cell survival and neurogenesis.[7]

• D1-D2 Heterodimer Signaling: There is growing evidence for the formation of D1-D2 receptor heterodimers, which can activate a distinct signaling cascade involving Gq proteins, phospholipase C (PLC), and calcium mobilization.[7][22] This pathway, leading to the activation of CaMKII, may play a significant role in the pathophysiology of depression and represents a novel target for drug development.[22]

The Role of CREB and BDNF

The transcription factor CREB is a point of convergence for many signaling pathways and is critically involved in the long-term adaptations to antidepressant treatment.[14][15][18] Antidepressants are thought to normalize CREB function in the nucleus accumbens, which can become dysregulated by stress and in depressive states.[14][17][18][23]

Brain-Derived Neurotrophic Factor (BDNF) is a key target gene of CREB and a critical mediator of neuroplasticity.[4][20][22][24][25][26] While in the hippocampus and prefrontal cortex, increased BDNF is associated with antidepressant effects, the role of BDNF in the mesolimbic dopamine system is more complex.[4][20][22][24][25][26] In this pathway, stress-induced increases in BDNF can promote depressive-like behaviors, and some antidepressant effects may be mediated by reducing BDNF expression in the VTA.[4][20][22][24][25][26] This highlights the region-specific and circuit-dependent actions of neurotrophic factors in depression.

Experimental Protocols for Investigating Dopaminergic Mechanisms

The following protocols provide a framework for key in vivo and in vitro techniques used to study the effects of antidepressants on the dopamine system.

In Vivo Microdialysis for Measuring Extracellular Dopamine

This technique allows for the sampling of neurotransmitters from the extracellular fluid of specific brain regions in freely moving animals.[21][27][28][29][30]

Protocol:

• Surgical Implantation of the Guide Cannula:

  • Anesthetize the rodent (e.g., rat, mouse) using an appropriate anesthetic agent.

  • Secure the animal in a stereotaxic frame.

  • Perform a craniotomy over the target brain region (e.g., nucleus accumbens, prefrontal cortex).

  • Slowly lower a guide cannula to the desired coordinates and secure it to the skull with dental cement.

  • Insert a dummy cannula to keep the guide patent.

  • Allow the animal to recover for a specified period (e.g., 5-7 days).

• Microdialysis Probe Insertion and Perfusion:

  • On the day of the experiment, remove the dummy cannula and insert a microdialysis probe of the appropriate length.

  • Connect the probe to a syringe pump and perfuse with artificial cerebrospinal fluid (aCSF) at a low flow rate (e.g., 1-2 µL/min).[29]

  • Allow for a stabilization period (e.g., 1-2 hours) to establish a baseline.

• Sample Collection and Drug Administration:

  • Collect dialysate samples at regular intervals (e.g., every 20 minutes) into vials containing an antioxidant solution (e.g., perchloric acid).[29]

  • Administer the antidepressant of interest (e.g., via intraperitoneal injection or through the dialysis probe).

  • Continue collecting samples for several hours to monitor the drug's effect on dopamine levels.

• Sample Analysis:

  • Analyze the dopamine concentration in the dialysate samples using High-Performance Liquid Chromatography with Electrochemical Detection (HPLC-ED).[29]

  • Quantify the results by comparing the peak heights or areas to those of known standards.

Experimental workflow for in vivo microdialysis.

Receptor Binding Assays

These assays are used to determine the affinity of a drug for a specific receptor or transporter.[16][31][32][33]

Protocol for Dopamine Transporter (DAT) Binding using [³H]GBR-12935:

• Membrane Preparation:

  • Dissect and homogenize brain tissue rich in DAT (e.g., striatum) in ice-cold buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the pellet by resuspending in fresh buffer and re-centrifuging.

  • Resuspend the final pellet in the assay buffer.

• Binding Assay:

  • In a series of tubes, add a constant amount of membrane preparation.

  • For saturation binding, add increasing concentrations of the radioligand [³H]GBR-12935.

  • For competition binding, add a fixed concentration of [³H]GBR-12935 and increasing concentrations of the unlabeled antidepressant.

  • To determine non-specific binding, add a high concentration of an unlabeled DAT inhibitor (e.g., mazindol) to a parallel set of tubes.

  • Incubate the tubes to allow the binding to reach equilibrium.

• Termination and Filtration:

  • Rapidly filter the contents of the tubes through glass fiber filters using a cell harvester to separate bound and free radioligand.

  • Quickly wash the filters with ice-cold buffer to remove non-specifically bound radioligand.

• Quantification:

  • Place the filters in scintillation vials with scintillation fluid.

  • Measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting non-specific binding from total binding.

  • Analyze the data using non-linear regression to determine the binding affinity (Ki or Kd) and the density of binding sites (Bmax).

Quantitative Data: Binding Affinities of Antidepressants

The following table summarizes the binding affinities (Ki, in nM) of various antidepressants for the human dopamine transporter (DAT) and dopamine D2 receptors. Lower Ki values indicate higher binding affinity.

Antidepressant	Class	DAT Ki (nM)	D2 Ki (nM)
Bupropion	NDRI	520	>10,000
Sertraline	SSRI	25	>10,000
Amitriptyline	TCA	2,580	200
Risperidone	Atypical Antipsychotic	4.2	3.1
Aripiprazole	Atypical Antipsychotic	258	0.34
Pramipexole	Dopamine Agonist	N/A	3.9
Agomelatine	Melatonergic	>10,000	>10,000
Vortioxetine	Multimodal	>1,000	>10,000

Note: Ki values can vary depending on the experimental conditions and tissue preparation. Data compiled from multiple sources.

Future Directions and Therapeutic Implications

The growing appreciation for the role of dopamine in depression is paving the way for novel therapeutic strategies. Future research is likely to focus on:

• Developing more selective dopaminergic agents: This includes drugs that target specific dopamine receptor subtypes (e.g., D3) or receptor heterodimers (e.g., D1-D2) to maximize therapeutic effects while minimizing side effects.[10][34]

• Triple reuptake inhibitors: Compounds that block the reuptake of serotonin, norepinephrine, and dopamine are being investigated for their potential to provide a broader spectrum of antidepressant activity.[1]

• Personalized medicine: Identifying biomarkers that can predict which patients are most likely to respond to dopaminergic antidepressants will be crucial for tailoring treatment to individual needs.

• Exploring the therapeutic potential of modulating downstream signaling pathways: Targeting molecules like CREB and specific components of the Akt/GSK-3β pathway may offer novel avenues for antidepressant drug development.[15]

Conclusion

The dopaminergic system is a critical, albeit often overlooked, player in the complex neurobiology of depression and the mechanism of action of antidepressant drugs. Moving beyond a purely serotonergic or noradrenergic view of antidepressant pharmacology is essential for developing more effective treatments, particularly for patients with prominent symptoms of anhedonia and motivational deficits. A deeper understanding of the intricate interplay between dopamine and other neurotransmitter systems, coupled with the application of advanced experimental techniques, will undoubtedly fuel the next generation of antidepressant drug discovery.

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The Rise of a Novel Analgesic Scaffold: A Technical Guide to 1-Phenyl-3-azabicyclo[3.1.0]hexane Derivatives

An In-depth Analysis for Drug Discovery & Development Professionals

Preamble: The Unmet Need for Safer Analgesia

The global challenge of managing pain effectively and safely remains a paramount concern in medicine. The over-reliance on opioid-based analgesics has precipitated a public health crisis, driving an urgent need for novel, non-narcotic pain therapeutics with distinct mechanisms of action and a lower potential for abuse and dependence[1][2]. This guide delves into the chemistry, pharmacology, and clinical journey of 1-phenyl-3-azabicyclo[3.1.0]hexane derivatives, a promising class of non-narcotic analgesics, with a primary focus on its most-studied member, bicifadine.

The Genesis of a New Analgesic Class: From Synthesis to a Lead Candidate

The exploration of 1-aryl-3-azabicyclo[3.1.0]hexanes as potential analgesic agents was first detailed in a seminal 1981 paper by Epstein and colleagues[3]. Their work established a foundational synthetic route and uncovered the promising analgesic properties of this novel chemical scaffold, culminating in the identification of bicifadine, 1-(4-methylphenyl)-3-azabicyclo[3.1.0]hexane, as a potent lead compound[3].

Core Synthesis Strategy

The initial synthesis of this class of compounds involves the hydride reduction of 1-arylcyclopropanedicarboximides[3]. This core strategy provides a versatile entry point to a range of derivatives, allowing for systematic investigation of structure-activity relationships.

A representative synthetic workflow for bicifadine is outlined below. The process begins with the formation of the key intermediate, 1-(p-Tolyl)-3-azabicyclo[3.1.0]hexane-2,4-dione, which is then reduced to yield the final compound[4].

Caption: General synthetic scheme for bicifadine.

Experimental Protocol: Synthesis of Bicifadine

The following protocol is a representative example of the synthesis of bicifadine, adapted from the foundational literature[3][4].

Step 1: Synthesis of 1-(4-methylphenyl)cyclopropane-1,2-dicarboximide

• A mixture of the corresponding diacid, 1-(4-methylphenyl)cyclopropane-1,2-dicarboxylic acid, and urea are heated in a high-boiling solvent such as xylene.

• The reaction is monitored for the evolution of ammonia and water, indicating the formation of the imide.

• Upon completion, the reaction mixture is cooled, and the product is isolated by filtration and purified by recrystallization.

Step 2: Reduction to 1-(4-methylphenyl)-3-azabicyclo[3.1.0]hexane (Bicifadine)

• The 1-(4-methylphenyl)cyclopropane-1,2-dicarboximide is dissolved in an anhydrous solvent such as benzene or THF.

• A solution of a reducing agent, such as sodium bis(2-methoxyethoxy)aluminum hydride (Red-Al®) or borane-THF complex, is added portion-wise at a controlled temperature[5].

• The reaction mixture is typically heated to reflux for several hours to ensure complete reduction of both carbonyl groups.

• After cooling, the reaction is carefully quenched, and the product is extracted into an organic solvent.

• Purification is achieved through standard techniques such as distillation or chromatography to yield bicifadine.

Decoding the Mechanism of Action: A Departure from Opioid Pathways

Initial investigations into the pharmacological profile of 1-phenyl-3-azabicyclo[3.1.0]hexane derivatives explored their potential interaction with sigma receptors, as this was a known target for other structurally similar compounds[6]. However, subsequent, more detailed studies revealed a different and more compelling mechanism of action for bicifadine's analgesic effects.

Bicifadine is now understood to function as a monoamine reuptake inhibitor, a class of compounds that can modulate pain through the descending inhibitory pathways in the central nervous system[1][7][8]. It inhibits the reuptake of norepinephrine (NE), serotonin (5-HT), and to a lesser extent, dopamine (DA)[8].

Neurotransmitter Transporter Affinity

In vitro studies using recombinant human transporters have quantified bicifadine's inhibitory activity:

Transporter	IC50 (nM)
Norepinephrine (NET)	55
Serotonin (SERT)	117
Dopamine (DAT)	910

This profile demonstrates a clear preference for the norepinephrine transporter, followed by the serotonin transporter, with significantly weaker activity at the dopamine transporter[8]. This dual inhibition of norepinephrine and serotonin reuptake is a well-established mechanism for producing analgesia, particularly in chronic pain states[1][2].

Caption: Bicifadine's inhibitory action on monoamine transporters.

In Vivo Confirmation

Microdialysis studies in freely moving rats have corroborated these in vitro findings. Administration of bicifadine led to increased extracellular levels of norepinephrine and serotonin in the prefrontal cortex, and norepinephrine in the locus coeruleus, brain regions critically involved in descending pain modulation[8].

Structure-Activity Relationship (SAR) Insights

The initial work by Epstein et al. provided key insights into the SAR of this class[3].

• Aryl Substitution: Analgesic potency was found to be greatest for compounds with para-substitution on the phenyl ring. Bicifadine, with its para-methyl group, was the most potent in the series[3].

• Stereochemistry: The analgesic activity of bicifadine is stereospecific, residing exclusively in the (+)-enantiomer, which possesses the (1R, 5S) absolute configuration[3]. This highlights the importance of the three-dimensional arrangement of the molecule for its interaction with its biological targets.

• N-Substitution: Modification of the nitrogen atom in the 3-position of the azabicyclo[3.1.0]hexane ring has a significant impact on activity. While the N-methyl analog of bicifadine retained significant analgesic potency, larger substituents such as N-allyl, N-(cyclopropylmethyl), and N-(n-hexyl) were inactive[3]. This suggests that steric bulk at this position is detrimental to activity.

Pharmacokinetics and Metabolism

A thorough understanding of a drug candidate's absorption, distribution, metabolism, and excretion (ADME) profile is crucial for its development[9]. Studies on bicifadine have been conducted in multiple species, including humans[10][11].

Absorption and Bioavailability

Bicifadine is well-absorbed following oral administration in mice, rats, and monkeys[11]. In humans, after a single oral dose, the maximum plasma concentration is reached in approximately one hour[10]. The oral bioavailability in mice and rats ranges from 50% to 85%, while it is slightly lower in monkeys (33-42%)[11].

Distribution and Elimination

In humans, the elimination half-life of the parent drug is approximately 1.6 hours[10][12]. Plasma protein binding is moderate to high across species[11]. Notably, studies in rats showed that a significant portion of the radioactivity in the brain was attributable to the parent compound, bicifadine, indicating its ability to cross the blood-brain barrier to exert its central effects[11].

Metabolism

Bicifadine is extensively metabolized in humans and preclinical species[10][11]. The primary metabolic pathways involve oxidation of the tolyl methyl group and the bicyclic ring system.

Sources

• 1. apsf.org [apsf.org]
• 2. Bicifadine [chemeurope.com]
• 3. 1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Bicifadine synthesis - chemicalbook [chemicalbook.com]
• 5. Portico [access.portico.org]
• 6. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 7. Mechanisms of Non-Opioid Analgesics Beyond Cyclooxygenase Enzyme Inhibition - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. interesjournals.org [interesjournals.org]
• 10. Pharmacokinetics, disposition, and metabolism of bicifadine in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Pharmacokinetics, disposition, and metabolism of bicifadine in the mouse, rat, and monkey - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Note &amp; Protocols: Synthesis of 1-Heteroaryl-3-azabicyclo[3.1.0]hexanes

Audience: Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of a Constrained Scaffold

The 3-azabicyclo[3.1.0]hexane framework is a conformationally restricted scaffold that has garnered significant attention in medicinal chemistry. Its rigid, three-dimensional structure allows for the precise orientation of pharmacophoric elements, making it an invaluable core for designing potent and selective therapeutic agents.[1][2] When substituted at the 1-position with a heteroaryl group, this scaffold gives rise to a class of compounds with a broad spectrum of biological activities, including non-narcotic analgesics, triple reuptake inhibitors for neuropsychiatric disorders, and antitumor agents.[3][4][5]

Historically, the synthesis of these molecules has been challenging, often requiring multi-step sequences where the (hetero)aryl group is introduced early on. This approach significantly limits the ability to rapidly generate diverse analogs for structure-activity relationship (SAR) studies.[6] This guide details modern, modular, and efficient protocols for the synthesis of 1-heteroaryl-3-azabicyclo[3.1.0]hexanes, focusing on two key strategic areas:

• Robust synthesis of the core 3-azabicyclo[3.1.0]hexane skeleton.

• Late-stage functionalization via cross-coupling to install the heteroaryl moiety.

We will provide detailed, step-by-step protocols, explain the mechanistic rationale behind key transformations, and present data to guide researchers in selecting the optimal synthetic route.

Part 1: Synthesis of the Core 3-Azabicyclo[3.1.0]hexane Scaffold

The construction of the strained bicyclic system is the foundational challenge. Among the various methods developed, metal-catalyzed intramolecular cyclopropanation is one of the most efficient and widely adopted strategies.

Protocol 1.1: Dirhodium(II)-Catalyzed Cyclopropanation of N-Protected 2,5-Dihydropyrroles

This method represents a highly effective approach for forming the 3-azabicyclo[3.1.0]hexane core. The reaction involves the decomposition of a diazo compound by a dirhodium(II) catalyst to form a rhodium-carbene intermediate, which then undergoes cyclopropanation with an alkene. The choice of catalyst and reaction conditions is critical for controlling yield and, crucially, the diastereoselectivity of the product ( exo vs. endo).

Causality and Expertise: The seminal work by the Davies group demonstrated that catalyst choice is paramount. While standard catalysts like rhodium(II) acetate often require high loadings (1–7 mol%) and give modest yields, specialized catalysts with tailored electronic and steric properties can drive the reaction efficiently at exceptionally low loadings (<0.01 mol%).[1][7] For instance, dirhodium(II) catalysts with electron-withdrawing esp (α,α,α′,α′-tetramethyl-1,3-benzenedipropionic acid) ligands have shown remarkable efficacy.[1] The diastereoselectivity is influenced by the steric interactions in the transition state, which can be manipulated by the catalyst's ligand sphere and the subsequent hydrolysis conditions.

Caption: Diastereoselective synthesis of exo or endo isomers.

• Reaction Setup: To an oven-dried, three-neck round-bottom flask equipped with a reflux condenser, a magnetic stir bar, and a septum, add N-Boc-2,5-dihydropyrrole (1.0 equiv) and the dirhodium(II) catalyst (e.g., Rh₂(esp)₂, 0.005 mol%).

• Solvent Addition: Add anhydrous toluene via syringe to achieve a final concentration of 0.5–1.0 M.

• Heating: Heat the solution to 90 °C under an inert atmosphere (e.g., Argon or Nitrogen).

• Slow Addition of Diazoacetate: Add a solution of ethyl diazoacetate (EDA, 1.1 equiv) in toluene slowly via syringe pump over 6–8 hours.

  • Expert Note: Slow addition is crucial to maintain a low concentration of the diazo compound, minimizing side reactions such as dimerization.

• Reaction Monitoring: After the addition is complete, monitor the reaction by TLC or ¹H NMR until the starting dihydropyrrole is consumed.

• Workup and Selective Hydrolysis:

  • For the exo isomer: Cool the reaction mixture to room temperature. Add a solution of lithium hydroxide (LiOH, 2.0 equiv) in a THF/water mixture. Stir vigorously until the ester is fully saponified. Perform an aqueous workup and acidify to precipitate the exo-acid.

  • For the endo isomer: Cool the reaction mixture. Add a solution of sodium hydroxide (NaOH) in ethanol. The ethanolic conditions facilitate epimerization of the exo-ester to the thermodynamically more stable endo-ester, followed by saponification. Workup as described above.

Catalyst	Loading (mol%)	Temp (°C)	Yield (exo/endo Ester)	d.r. (exo:endo)	Citation
Rh₂(OAc)₄	1.0	25	66%	80:20	[1][7]
Rh₂(esp)₂	0.01	90	72%	89:11	[1]
Rh₂(esp)₂	0.005	90	76%	90:10	[1]

Protocol 1.2: Palladium-Catalyzed Cyclopropanation of Maleimides

An alternative route utilizes N-tosylhydrazones as carbene precursors in a palladium-catalyzed reaction with maleimides. This method provides direct access to 3-azabicyclo[3.1.0]hexane-2,4-dione derivatives, which are versatile intermediates.[8]

Principle: N-tosylhydrazones, derived from aldehydes or ketones, decompose in the presence of a base and a palladium catalyst to generate a palladium-carbene species. This intermediate then reacts with the double bond of a maleimide derivative in a [2+1] cycloaddition to furnish the bicyclic core with high diastereoselectivity.

• Reactant Preparation: In a dry Schlenk tube under an inert atmosphere, combine the N-substituted maleimide (1.0 equiv), the N-tosylhydrazone (1.2 equiv), and a palladium catalyst such as Pd(OAc)₂ (5 mol%) with a suitable ligand.

• Solvent and Base: Add an anhydrous solvent (e.g., 1,4-dioxane) followed by a base (e.g., K₂CO₃, 2.0 equiv).

• Reaction Conditions: Heat the mixture to 80–100 °C and stir for 12–24 hours.

• Monitoring and Workup: Monitor the reaction by TLC. Upon completion, cool the mixture, filter off the solids, and concentrate the filtrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel to isolate the desired 3-azabicyclo[3.1.0]hexane derivative.

Part 2: Modular Synthesis via Late-Stage Cross-Coupling

For drug discovery programs, the ability to rapidly diversify a core scaffold is essential. The following protocols, developed by Londregan and colleagues, represent a state-of-the-art, modular approach to synthesizing 1-heteroaryl-3-azabicyclo[3.1.0]hexanes from a common intermediate.[6][9] This strategy relies on the cross-coupling of a tertiary trifluoroborate salt of the bicyclic core.

Caption: Modular synthesis via a key trifluoroborate intermediate.

Protocol 2.1: Suzuki-Miyaura Cross-Coupling of a Tertiary Trifluoroborate

This protocol allows for the formation of a C(sp³)–C(sp²) bond between the bicyclic core and a wide range of heteroaryl halides.

Principle: The Suzuki-Miyaura reaction is a palladium-catalyzed cross-coupling between an organoboron compound (the trifluoroborate) and an organohalide. The reaction proceeds through a catalytic cycle of oxidative addition, transmetalation, and reductive elimination. This method is known for its mild conditions and exceptional tolerance of functional groups, making it ideal for complex molecule synthesis.[9]

• Reaction Setup: In a vial, combine potassium (3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexan-1-yl)trifluoroborate (1.5 equiv), the heteroaryl bromide or chloride (1.0 equiv), a palladium catalyst (e.g., RuPhos Pd G3, 5 mol%), and a base (e.g., K₃PO₄, 3.0 equiv).

• Solvent Addition: Add a solvent mixture, typically 1,4-dioxane and water (e.g., 10:1 ratio).

• Reaction Conditions: Seal the vial and heat the mixture to 80–100 °C for 12–18 hours.

  • Expert Note: The choice of phosphine ligand on the palladium catalyst is critical for achieving high efficiency in coupling with sterically hindered tertiary borates. Bulky, electron-rich ligands like RuPhos are often required.

• Workup: After cooling to room temperature, dilute the reaction with ethyl acetate and water. Separate the layers, and extract the aqueous layer with ethyl acetate.

• Purification: Combine the organic layers, dry over Na₂SO₄, filter, and concentrate. Purify the residue by flash column chromatography or preparative HPLC to yield the final product.

Heteroaryl Halide	Product Yield	Citation
2-Bromopyridine	95%	[9][10]
6-Chloro-pyridin-2-one	83%	[9][10]
2-Bromopyrazine	86%	[9][10]
7-Bromo-pyrazolo[1,5-a]pyrimidine	99%	[9][10]
4-Bromopyrazole	90%	[9][10]
4-Chlorophenylacetonitrile	98%	[9][10]

Protocol 2.2: Chan-Evans-Lam (CEL) C-N Coupling of a Tertiary Trifluoroborate

This protocol is a groundbreaking extension that allows for the formation of a C(sp³)–N bond, providing access to 1-(heteroarylamino)-3-azabicyclo[3.1.0]hexanes, a previously difficult-to-access chemotype.

Principle: The Chan-Evans-Lam reaction is a copper-catalyzed cross-coupling used to form C-O or C-N bonds. Its application to tertiary trifluoroborates is novel and highly significant. The reaction involves the formation of a copper(II) complex which facilitates the coupling of the nucleophilic heteroarylamine with the organoboron species.[6][9]

• Reaction Setup: To a vial, add the N-heterocycle (1.0 equiv), potassium (3-(tert-butoxycarbonyl)-3-azabicyclo[3.1.0]hexan-1-yl)trifluoroborate (1.5 equiv), a copper source (e.g., Cu(OAc)₂, 1.5 equiv), and a base (e.g., pyridine, 2.0 equiv).

• Solvent and Atmosphere: Add an anhydrous solvent such as dichloroethane (DCE). The reaction is typically run open to the air, as an oxidant is required.

• Reaction Conditions: Seal the vial and heat to 60–80 °C for 18–24 hours.

• Workup and Purification: Cool the reaction, dilute with dichloromethane (DCM), and filter through a pad of celite. Concentrate the filtrate and purify by column chromatography or preparative HPLC.

Conclusion

The protocols outlined in this guide provide robust and modular pathways for the synthesis of 1-heteroaryl-3-azabicyclo[3.1.0]hexanes. The dirhodium(II)-catalyzed cyclopropanation offers an efficient and diastereoselective route to the core bicyclic scaffold. The subsequent use of Suzuki-Miyaura and the novel Chan-Evans-Lam cross-coupling reactions on a tertiary trifluoroborate intermediate represents a paradigm shift in accessing this compound class. This late-stage functionalization strategy empowers medicinal chemists to rapidly generate diverse libraries of analogs, accelerating the discovery of new therapeutics built upon this privileged scaffold.

References

• Doyle, M. P., et al. (2014). Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. Organic Letters. [Link]

• Doyle, M. P., et al. (2014). Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings. ACS Publications. [Link]

• Londregan, A. T., et al. (2017). Construction of 1-Heteroaryl-3-azabicyclo[3.1.0]hexanes by sp3-sp2 Suzuki-Miyaura and Chan-Evans-Lam Coupling Reactions of Tertiary Trifluoroborates. PubMed. [Link]

• Wang, J., et al. (2016). Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones. RSC Publishing. [Link]

• Yoshikawa, N., et al. (2003). Enantioselective syntheses of bicyclo[3.1.0]hexane carboxylic acid derivatives by intramolecular cyclopropanation. Academia.edu. [Link]

• Li, W., et al. (2023). Base-Promoted Intramolecular Addition of Vinyl Cyclopropanecarboxamides to Access Conformationally Restricted Aza[3.1.0]bicycles. MDPI. [Link]

• Cramer, N., et al. (2022). Enantioselective Synthesis of Azabicyclo[3.1.0]hexanes via Sequential CpxRh and Cp*Ir Catalysis. SYNFACTS. [Link]

• Londregan, A. T., et al. (2017). Construction of 1-Heteroaryl-3-azabicyclo[3.1.0]hexanes by sp3–sp2 Suzuki–Miyaura and Chan–Evans–Lam Coupling Reactions of Tertiary Trifluoroborates. ACS Publications. [Link]

• Beletskaya, I., et al. (2024). Recent Catalytic Routes to 3-Azabicyclo[3.1.0]hexane Derivatives. ResearchGate. [Link]

• Wang, J., et al. (2016). Synthesis of 3-Azabicyclo[3.1.0]hexane Derivatives via Palladium-Catalyzed Cyclopropanation of Maleimides with N-Tosylhydrazones. ResearchGate. [Link]

• Epstein, J. W., et al. (1981). 1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents. ACS Publications. [Link]

• Padwa, A. (2011). An Atom-Economic Synthesis of Bicyclo[3.1.0]hexanes by Rhodium N-Heterocyclic Carbene-Catalyzed Diastereoselective Tandem Hetero-[5 + 2] Cycloaddition/Claisen Rearrangement Reaction of Vinylic Oxiranes with Alkynes. ACS Publications. [Link]

• Londregan, A. T., et al. (2017). Construction of 1-Heteroaryl-3-azabicyclo[3.1.0]hexanes by sp3–sp2 Suzuki–Miyaura and Chan–Evans–Lam Coupling Reactions of Tertiary Trifluoroborates. ACS Publications. [Link]

• Harris, M. R., et al. (2017). Table 2 from Construction of 1-Heteroaryl-3-azabicyclo[3.1.0]hexanes by sp3-sp2 Suzuki-Miyaura and Chan-Evans-Lam Coupling Reactions of Tertiary Trifluoroborates. Semantic Scholar. [Link]

• Talybov, G., et al. (2023). Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines. MDPI. [Link]

• Li, Y., et al. (2023). Synthesis of 3‐Azabicyclo[3.1.0]hexane Derivates. ResearchGate. [Link]

• Skolnick, P., et al. (2007). Novel 1-aryl-3-azabicyclo[3.1.0]hexanes: preparation and use to treat neuropsychiatric disorders.

• Epstein, J. W., et al. (1981). 1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents. PubMed. [Link]

• Skolnick, P., et al. (2007). Novel 1-aryl-3-azabicyclo[3.1.0]hexanes: preparation and use to treat neuropsychiatric disorders.

Sources

• 1. Stereoselective Synthesis of Either Exo- or Endo-3-Azabicyclo[3.1.0]hexane-6-carboxylates by Dirhodium(II)-Catalyzed Cyclopropanation with Ethyl Diazoacetate under Low Catalyst Loadings - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Base-Promoted Intramolecular Addition of Vinyl Cyclopropanecarboxamides to Access Conformationally Restricted Aza[3.1.0]bicycles [mdpi.com]
• 3. mdpi.com [mdpi.com]
• 4. WO2007016155A2 - Novel 1-aryl-3-azabicyclo[3.1.0]hexanes: preparation and use to treat neuropsychiatric disorders - Google Patents [patents.google.com]
• 5. 1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis of 3-azabicyclo[3.1.0]hexane derivatives via palladium-catalyzed cyclopropanation of maleimides with N-tosylhydrazones: practical and facile access to CP-866,087 - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 9. Construction of 1-Heteroaryl-3-azabicyclo[3.1.0]hexanes by sp3-sp2 Suzuki-Miyaura and Chan-Evans-Lam Coupling Reactions of Tertiary Trifluoroborates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. semanticscholar.org [semanticscholar.org]

Technical Notes & Optimization

purification techniques for 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives

Technical Support Center: Purification of 1-Phenyl-3-azabicyclo[3.1.0]hexane Derivatives

Ticket ID: #PUR-3AZA-310 Status: Open Assigned Specialist: Senior Application Scientist, Separation Sciences Subject: Optimization of Isolation, Resolution, and Salt Formation Protocols

Executive Summary: The Physicochemical Challenge

Welcome to the technical support hub for the 1-Phenyl-3-azabicyclo[3.1.0]hexane scaffold. This structure is the core pharmacophore for triple reuptake inhibitors like Bicifadine .

Purifying this scaffold presents three distinct chemical challenges:

• Basicity: The secondary amine (

  ) requires precise pH control for efficient extraction.

• Stereochemistry: The [3.1.0] fusion creates a rigid bicyclic system with enantiomers (+/-) that possess vastly different biological activities.

• Polymorphism: The hydrochloride salts of these derivatives are notorious for polymorphism (e.g., Form A vs. Form B), which directly impacts solubility and bioavailability.

Module 1: Chemical Isolation (The "Crude" Cleanup)

User Issue: "I am seeing low recovery after the reaction workup, and the oil is dark/tarry."

Root Cause Analysis: The cyclopropane ring is relatively stable, but the secondary amine is prone to oxidation if left as a free base. Furthermore, incomplete extraction often occurs if the aqueous layer pH is not sufficiently high (

) during the organic pull.

Standard Operating Procedure: Acid-Base Extraction

This protocol utilizes the basicity of the nitrogen to separate non-basic impurities (starting materials, neutral byproducts) from the target amine.

Step-by-Step Protocol:

• Acidification: Dissolve the crude reaction mixture in Ethyl Acetate (EtOAc). Extract with 1N HCl (aq) .

  • Mechanism:[1][2][3] The amine is protonated (

    ) and moves to the aqueous phase. Neutral impurities stay in the EtOAc.

• Wash: Wash the aqueous acidic layer twice with fresh EtOAc or Diethyl Ether to remove organic contaminants.

• Basification (Critical Step): Cool the aqueous layer to

  . Slowly add 50% NaOH or conc. until .

  • Note: The solution will become cloudy as the free base oils out.

• Extraction: Extract the basic aqueous layer with Dichloromethane (DCM) or Methyl tert-butyl ether (MTBE) (

  ).

• Drying: Dry combined organics over anhydrous

  , filter, and concentrate in vacuo.

Visualization: Acid-Base Workup Logic

Caption: Selective isolation of the secondary amine using pH-dependent solubility switches.

Module 2: Chiral Resolution (Enantiomeric Purity)

User Issue: "I need to separate the (+) and (-) enantiomers without using expensive Chiral HPLC."

Technical Insight: The most robust method for scaling up the resolution of 1-phenyl-3-azabicyclo[3.1.0]hexanes is Classical Resolution via Diastereomeric Salt Formation . The rigid structure of the bicycle interacts well with Tartaric Acid .

Protocol: Resolution with L-(+)-Tartaric Acid

Reference Grounding: This method is adapted from the industrial purification of Bicifadine (US Patent 6,395,783).

Reagents:

• Substrate: Racemic 1-phenyl-3-azabicyclo[3.1.0]hexane derivative.

• Resolving Agent: L-(+)-Tartaric acid (0.5 to 1.0 equivalents).

• Solvent System: Methanol (MeOH) / Water or Ethanol/Water.

Procedure:

• Dissolution: Dissolve the racemic free base in Methanol (approx 5-10 mL per gram).

• Addition: Add a solution of L-(+)-Tartaric acid in Methanol dropwise.

• Crystallization: Heat the mixture to reflux to ensure complete dissolution, then allow it to cool slowly to room temperature (over 4-6 hours).

  • Troubleshooting: If no crystals form, scratch the glass or add a seed crystal of the desired salt.

• Filtration: Filter the white solid. This is typically the (+)-enantiomer tartrate salt (check specific derivative literature as substituents can invert elution/precipitation order).

• Enrichment: If

  (enantiomeric excess) is , recrystallize the salt from hot Methanol/Water.

• Free Basing: Treat the solid salt with

  NaOH and extract with DCM to recover the chiral free base.

Data: Typical Resolution Efficiency

Parameter	Value / Condition
Resolving Agent	L-(+)-Tartaric Acid (most common) or (-)-Mandelic Acid
Solvent	Methanol or EtOH (95%)
Yield (Theoretical)	50% (Max for one enantiomer)
Typical Yield	30-40% (after recrystallization)
Final ee%	>99% (after 1 recrystallization)

Module 3: Salt Formation & Polymorphism

User Issue: "My HCl salt is precipitating as a sticky gum, or the melting point varies between batches."

Technical Insight: 1-Phenyl-3-azabicyclo[3.1.0]hexane HCl salts exhibit polymorphism .

• Form A: Often kinetically favored, formed by rapid precipitation.

• Form B: Thermodynamically stable, formed by slow crystallization or specific solvent systems.

Protocol: Controlled Crystallization of HCl Salt

To ensure consistent biological data, you must produce the thermodynamically stable polymorph (usually Form B for Bicifadine-type molecules).

• Salt Formation: Dissolve the free base in Isopropyl Alcohol (IPA) .

• Acid Addition: Add concentrated HCl or HCl in dioxane/ether dropwise at room temperature.

• Polymorph Conversion:

  • Avoid: Rapid evaporation (leads to amorphous/unstable forms).

  • Recommended: Heat the slurry to

    (reflux) until a clear solution or uniform slurry is obtained.

  • Solvent Switch: If using Bicifadine, a mixture of Acetonitrile:Methanol (2:1) is cited to favor the stable Form B polymorph.

• Isolation: Cool slowly to

  , hold for 1 hour, then cool to . Filter and dry.

Visualization: Polymorph Control Logic

Caption: Divergent crystallization pathways leading to different solid-state forms.

Troubleshooting & FAQ

Q1: The amine is "oiling out" during salt formation instead of crystallizing.

• Cause: The solvent is too non-polar, or the concentration is too high.

• Fix: Decant the solvent.[4] Dissolve the oil in a minimum amount of hot Methanol or Isopropanol. Add Diethyl Ether dropwise until the solution turns slightly turbid, then let it stand in the fridge. Scratching the flask is essential.

Q2: My enantiomeric excess (ee) is stuck at 85% after the first tartrate crystallization.

• Cause: Eutectic entrapment of the unwanted enantiomer.

• Fix: Do not proceed to free-basing yet. Recrystallize the salt again using a slightly more polar solvent mixture (add 5-10% water to your Methanol). The higher solubility often helps release the impure isomer into the mother liquor.

Q3: Is the cyclopropane ring stable to the 1N HCl extraction?

• Answer: Yes. While cyclopropanes can open under vigorous acidic conditions (e.g., conc.

  with heat), the 1-phenyl-3-azabicyclo[3.1.0]hexane system is robust enough for standard aqueous acid extractions at room temperature. Avoid Lewis acids like or unless strictly necessary for deprotection steps.

References

• Epstein, J. W., et al. (1981).[5][6] 1-Phenyl-3-azabicyclo[3.1.0]hexanes.[7][8][9][10][11] A new series of non-narcotic analgesics. Journal of Medicinal Chemistry, 24(5), 481–490. Link

• Lippa, A. S., et al. (2002). Bicifadine: A non-opioid analgesic with a novel mechanism of action. US Patent 6,395,783. (Describes resolution and salt forms). Link

• Skolnick, P., et al. (2003). Antidepressant and anxiolytic properties of 1-phenyl-3-azabicyclo[3.1.0]hexane derivatives. European Journal of Pharmacology.

• Basile, A. S., et al. (2007). Characterization of the antinociceptive actions of bicifadine in models of acute, persistent, and chronic pain. Journal of Pharmacology and Experimental Therapeutics. Link

Sources

• 1. EP2070922B1 - Azabicyclo(3.1.0) hexane derivatives useful as modulators of dopamine D3 receptors - Google Patents [patents.google.com]
• 2. EP1562900A1 - Polymorphs of bicifadine hydrochloride - Google Patents [patents.google.com]
• 3. jelsciences.com [jelsciences.com]
• 4. EP1777216A1 - A process for the preparation and purification of bicalutamide - Google Patents [patents.google.com]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. Bicifadine synthesis - chemicalbook [chemicalbook.com]
• 7. 1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one | C11H11NO | CID 10997525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. WO2005037790A1 - Preparation of 3-azabicyclo [3.1.0] hexane derivatives - Google Patents [patents.google.com]
• 9. PubChemLite - 1-phenyl-3-azabicyclo[3.1.0]hexane hydrochloride (C11H13N) [pubchemlite.lcsb.uni.lu]
• 10. pharmaffiliates.com [pharmaffiliates.com]
• 11. 1-Phenyl-3-azabicyclo[3.1.0]hexane | 67644-21-7 [sigmaaldrich.com]

Technical Support Center: Optimization of 1-Aryl-3-azabicyclo[3.1.0]hexane Synthesis

Ticket ID: #AZA-310-OPT Subject: Troubleshooting & Process Optimization for 1-Aryl-3-azabicyclo[3.1.0]hexane Scaffolds Assigned Specialist: Senior Application Scientist, Process Chemistry Division

Executive Summary & Scope

This technical guide addresses the synthesis of 1-aryl-3-azabicyclo[3.1.0]hexanes . This specific substitution pattern—where the aryl group resides at the bridgehead carbon—is distinct from the more common 6-aryl isomers. It is the core scaffold for neurotransmitter reuptake inhibitors such as Bicifadine and Amitifadine .

Critical Geometry Note: The "1-aryl" geometry requires the construction of a quaternary carbon at the bridgehead. Standard cyclopropanation of N-protected pyrroles with aryl-diazoacetates typically yields the 6-aryl isomer. To achieve the 1-aryl architecture, the most robust protocols involve:

• Corey-Chaykovsky Cyclopropanation of 3-aryl-maleimides (followed by reduction).

• Simmons-Smith Cyclopropanation of 3-aryl-3-pyrrolines.

Primary Workflow: The Maleimide-Corey-Chaykovsky Route

This is the preferred route for scalability and diastereocontrol, widely used in the synthesis of Bicifadine analogs.

Phase A: Cyclopropanation of 3-Aryl-Maleimides

Reaction: 3-aryl-1H-pyrrole-2,5-dione + Trimethylsulfoxonium Iodide (TMSOI) / NaH

1-aryl-3-azabicyclo[3.1.0]hexane-2,4-dione.

Optimization Protocol

• Reagents: TMSOI (1.2 equiv), NaH (1.2 equiv, 60% dispersion), DMSO (anhydrous).

• Temperature: Ylide formation at 25°C; Addition at 50–60°C.

• Atmosphere: Strict N2/Ar (Ylide is moisture sensitive).

Parameter	Optimized Condition	Rationale (Causality)
Solvent	DMSO (Dry)	Essential for TMSOI solubility and ylide stability. THF/DMSO mixtures can improve substrate solubility but slow the rate.
Base	NaH (Sodium Hydride)	Irreversible deprotonation drives ylide formation. Avoid alkoxides (e.g., KOtBu) if ester side-reactions are possible.
Addition Order	Generate Ylide Add Substrate	Adding NaH to a mixture of substrate + TMSOI causes competitive deprotonation of the maleimide nitrogen, stalling the reaction.
Quench	Cold Water / dilute HCl	Rapid quenching prevents base-catalyzed ring opening of the strained cyclopropane imide.

Troubleshooting Guide (Phase A)

Q: My reaction mixture turned black, and I see multiple spots on TLC. What happened? A: This indicates polymerization of the maleimide . Maleimides are Michael acceptors prone to radical polymerization.

• Fix: Ensure the ylide is fully formed (clear solution, ~30-60 mins) before adding the maleimide.

• Fix: Add the maleimide as a solution in DMSO/THF slowly to the ylide to keep the ylide in excess.

Q: I isolated the product, but the yield is <30%. The NMR shows the starting material is gone. A: You likely formed the N-alkylated byproduct or the ring-opened amide .

• Cause: If the maleimide nitrogen is unprotected, NaH will deprotonate it first (

  ). The resulting anion is a poor electrophile for the ylide.

• Fix: Use N-Methyl or N-Benzyl maleimides. If N-H is required, use 2.5 equivalents of NaH (1 eq to deprotonate N-H, 1.2 eq for ylide) or protect the nitrogen with a Boc group (though Boc is labile to NaH/DMSO).

Phase B: Reduction of the Dione to the Amine

Reaction: 1-aryl-3-azabicyclo[3.1.0]hexane-2,4-dione

1-aryl-3-azabicyclo[3.1.0]hexane.

Optimization Protocol

• Reagent: Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) or LiAlH4.

• Solvent: Toluene (for Red-Al) or THF (for LAH).

• Temperature: Reflux is often required to reduce both carbonyls of the rigid imide.

Issue	Diagnosis	Solution
Incomplete Reduction	Product contains amide carbonyl peaks in IR/NMR.	Switch to Red-Al in Toluene. Red-Al is thermally stable at higher temperatures (>100°C) than LAH/THF, forcing the reduction of the sterically hindered bridgehead amide.
Ring Opening	Formation of amino-alcohols or cleaved chains.	Avoid aqueous acid workup. The cyclopropane ring, flanked by an amine and an aryl group, is sensitive to acid-catalyzed opening (homo-benzylic cation pathway). Use a Fieser workup or Glauber’s salt (Na2SO4·10H2O).

Secondary Workflow: Simmons-Smith on 3-Aryl-3-Pyrrolines

This route is ideal for late-stage diversification if the 3-aryl-3-pyrroline precursor is available via Suzuki coupling.

Reaction: N-Boc-3-aryl-3-pyrroline + Et2Zn / CH2I2

N-Boc-1-aryl-3-azabicyclo[3.1.0]hexane.

Visualizing the Pathway

Caption: The Simmons-Smith reaction proceeds via a directed syn-addition, ensuring the cyclopropane forms on the same face as the directing group (if present) or controlled by steric bulk.

Troubleshooting Guide (Simmons-Smith)

Q: The reaction stalls at 50% conversion even with excess reagents. A: This is often due to Lewis Acid Inhibition . The byproduct ZnI2 is a Lewis acid that can coordinate to the Boc carbonyl, changing the conformation or precipitating the catalyst.

• Fix: Add DME (Dimethoxyethane) or Dioxane as a co-solvent. These ethers chelate ZnI2, keeping the active carbenoid species free.

• Fix: Use TFA-protected pyrrolines if Boc is too coordinating, though Boc usually directs well.

Q: Safety concerns with Diethylzinc (Et2Zn). A: Et2Zn is pyrophoric.

• Alternative: Use the Shi Modification (TFA + Et2Zn + CH2I2) or generate the zinc carbenoid from Zn/Cu couple + CH2I2 (classic Simmons-Smith), though the latter is heterogeneous and often less reproducible.

Decision Logic for Optimization

Use this flow to determine the cause of failure in your specific experiment.

Caption: Diagnostic logic for common failures in the synthesis of 1-aryl-3-azabicyclo[3.1.0]hexanes.

Frequently Asked Questions (FAQs)

Q: Can I use diazoacetates and Rhodium catalysis for this synthesis? A: generally, No , not for the 1-aryl isomer. Reacting N-Boc-pyrroline with an aryl diazoacetate will place the aryl group on the cyclopropane ring (position 6), not the bridgehead (position 1). To get the 1-aryl isomer via Rh-catalysis, you would need to cyclopropanate a 3-aryl-pyrrole, which is electronically deactivated and difficult. Stick to the Maleimide/Corey-Chaykovsky route.

Q: How do I remove the benzyl group from the nitrogen after synthesis? A: Standard hydrogenolysis (H2, Pd/C) often fails or is slow due to the steric bulk of the bridgehead aryl group and the "poisoning" effect of the amine.

• Protocol: Use ACE-Cl (1-Chloroethyl chloroformate) in refluxing dichloroethane, followed by methanolysis. This is a chemical dealkylation that is highly effective for hindered amines.

Q: My product decomposes on Silica Gel. A: 3-azabicyclo[3.1.0]hexanes are strained amines. Silica is slightly acidic.

• Fix: Pre-treat the silica column with 1-2% Triethylamine in hexanes.

• Fix: Use Alumina (Neutral) instead of silica.

References

• Epstein, J. W., et al. (1981).[1] "1-Aryl-3-azabicyclo[3.1.0]hexanes: A new series of non-narcotic analgesic agents." Journal of Medicinal Chemistry, 24(5), 481–490.[1] Link Foundational paper describing the maleimide cyclopropanation and Red-Al reduction route for Bicifadine.

• Charette, A. B., & Beauchemin, A. (2001).[2] "Simmons-Smith Cyclopropanation Reaction."[3][4] Organic Reactions, 58, 1–415. Link Authoritative review on Zinc-carbenoid mechanisms and functional group tolerance.

• López-Gapiez, J., et al. (2023).[5] "Rapid and Safe Continuous-Flow Simmons-Smith Cyclopropanation." European Journal of Organic Chemistry. Link Modern optimization for handling zinc carbenoids safely.

• Kozhushkov, S. I., et al. (2022).[6] "Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane." Beilstein Journal of Organic Chemistry, 18, 763–773. Link Recent applications and structural analysis of the azabicyclo scaffold.

Sources

• 1. Bicifadine synthesis - chemicalbook [chemicalbook.com]
• 2. Simmons-Smith Cyclopropanation Reaction | TCI EUROPE N.V. [tcichemicals.com]
• 3. Simmons–Smith reaction - Wikipedia [en.wikipedia.org]
• 4. lac.dicp.ac.cn [lac.dicp.ac.cn]
• 5. Simmons–Smith Cyclopropanation: A Multifaceted Synthetic Protocol toward the Synthesis of Natural Products and Drugs: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]

Technical Support Center: 1-Phenyl-3-azabicyclo[3.1.0]hexane Crystallization

Status: System Operational Role: Senior Application Scientist Topic: Troubleshooting Crystallization, Chiral Resolution, and Salt Formation Molecule ID: 1-Phenyl-3-azabicyclo[3.1.0]hexane (and derivatives)[1]

Introduction: The "Rigid Scaffold" Challenge

Welcome to the technical support portal for the 1-phenyl-3-azabicyclo[3.1.0]hexane scaffold. This molecule is a critical pharmacophore, often functioning as a triple reuptake inhibitor (SNDRI).[1] Its rigid bicyclic structure—a cyclopropane ring fused to a pyrrolidine—presents unique crystallization challenges. Unlike flexible alkyl amines, this molecule has limited conformational freedom, leading to high lattice energy barriers and a propensity for "oiling out" rather than nucleating.

This guide addresses the three most reported critical failures: Phase Separation (Oiling Out) , Enantiomeric Resolution Stalling , and Polymorph Control .[1]

Module 1: Troubleshooting "Oiling Out" (LLPS)

User Report: "I am trying to crystallize the HCl salt. Upon cooling, the solution turns milky and settles into a sticky gum at the bottom. No crystals form."[1]

Diagnosis: You are encountering Liquid-Liquid Phase Separation (LLPS) .[1] The metastable zone for oiling out is wider than the metastable zone for nucleation. The high lipophilicity of the 1-phenyl group makes the salt hydrophobic, while the ionic headgroup demands hydration.

The Fix: The "Reverse Addition" Protocol

Do not use standard cooling crystallization for the crude salt. Use the antisolvent addition method with strict supersaturation control.

Parameter	Standard (Fail)	Optimized (Success)
Solvent System	Ethanol/Ether (Rapid mix)	IPA (Solvent) / MTBE (Antisolvent)
Addition Mode	Pouring antisolvent into amine	Dosing amine solution into antisolvent
Temperature	0°C (Ice bath)	50°C (Warm) Slow Cool
Seeding	None	0.5 wt% Seed at Cloud Point

Step-by-Step Recovery Protocol

• Re-dissolution: Redissolve your "gum" in the minimum amount of warm Isopropyl Alcohol (IPA) (approx. 50-60°C).

• Cloud Point Detection: Add Methyl tert-butyl ether (MTBE) dropwise until a faint permanent turbidity persists.[1]

• The Critical Step (Seeding): Add 0.5% w/w of authentic seed crystals.[1] If you lack seeds, scratch the glass interface vigorously with a glass rod to induce nucleation.[1]

• Aging: Hold at 50°C for 30 minutes. Ensure the turbidity transforms into distinct particulates.

• Cooling: Ramp down to 20°C at a rate of 5°C/hour . Fast cooling forces the oil phase back out.

Technical Note: The cyclopropane ring adds significant strain.[1] Avoid using acetone as a solvent if strong acids are present, as it can promote aldol-type side reactions or ring-opening under forcing conditions.

Module 2: Optical Resolution (Chiral Purity)

User Report: "My enantiomeric excess (ee) is stuck at 85% after the first crystallization with L-Tartaric acid. Recrystallization isn't improving it."

Diagnosis: You are likely experiencing Eutectic Entrapment .[1] The solubility difference between the diastereomeric salts (n-salt vs. p-salt) is not large enough in your current solvent system, or you are cooling too fast, trapping the unwanted isomer in the crystal lattice.

The Logic: "Popov's Rule" Application

For 3-azabicyclo[3.1.0]hexanes, the tartrate salt often forms a hemi-hydrate or solvate.[1] The resolution efficiency is highly sensitive to water content.

Resolution Troubleshooting Matrix

Symptom	Root Cause	Corrective Action
Low Yield (<20%)	Solvent is too polar (Salt too soluble).[1]	Switch from MeOH to 95% EtOH or IPA/Water (9:1) .
Low ee% (<80%)	Kinetic entrapment (Crashed out).[1]	Re-heat to reflux. Add 5% water to the solvent system to sharpen the solubility curve.[1] Cool over 12 hours.
No Precipitate	Supersaturation not reached.	The tartrate salt may be highly soluble. Switch to (-)-Di-p-toluoyl-L-tartaric acid (creates a more lipophilic, less soluble salt).

Workflow Visualization: The Resolution Loop

Caption: Standard workflow for diastereomeric salt resolution. Note the critical decision node at HPLC analysis requiring recrystallization if ee < 95%.

Module 3: Stability & Cyclopropane Integrity

User Report: "I see a new impurity (M+18 or M+36) after heating the salt in HCl."

Diagnosis: Ring Opening Hydrolysis. The [3.1.0] system contains a strained cyclopropane ring.[1] While the phenyl group stabilizes it somewhat, heating in strong aqueous mineral acids (like 6N HCl) can force the hydration of the cyclopropane ring, opening it to form a substituted pyrrolidine or piperidine derivative.[1]

Safety Protocol:

• Acid Choice: Prefer anhydrous acids (HCl in Methanol/Dioxane) over aqueous acids for salt formation.[1]

• Temperature Limit: Do not exceed 60°C when strong acids are present.

• Drying: Dry salts under vacuum at 40-50°C. Avoid oven drying >80°C for prolonged periods.

Module 4: Polymorph Control (Final Drug Substance)

User Report: "Batch A melts at 204°C. Batch B melts at 198°C and dissolves slower."

Diagnosis: You have generated Polymorphs .[1][2] The 1-phenyl-3-azabicyclo[3.1.0]hexane salts are known to exhibit polymorphism depending on the solvent activity during the final wash.

• Form I (High Melting, Stable): Usually obtained from slow crystallization in alcohols (MeOH/EtOH).[1]

• Form II (Metastable): Often results from rapid precipitation (crash cooling) or using aprotic solvents (DCM/Ether).[1]

Polymorph Control Diagram

Caption: Pathway selection for polymorph control. Thermodynamic Form I is favored by slow cooling; Kinetic Form II by rapid antisolvent addition.[1]

References

• Skolnick, P., et al. (2002).[1] (+)-1-(3,4-Dichlorophenyl)-3-azabicyclo[3.1.0]hexane, compositions thereof, and uses as an anti-depressant agent.[2] U.S. Patent 6,372,919.[1] DOV Pharmaceutical, Inc. Link

  • Core reference for the synthesis and resolution of the 1-aryl-3-azabicyclo[3.1.0]hexane scaffold.

• Epstein, J. W., et al. (1981).[1] 1-Phenyl-3-azabicyclo[3.1.0]hexanes.[2][3][4][5][6][7][8][9] A new series of non-narcotic analgesics. Journal of Medicinal Chemistry, 24(5), 481-490. Link[1]

  • Foundational paper establishing the synthesis and stability profiles of the phenyl-substituted scaffold.

• Myerson, A. S. (2002).[1] Handbook of Industrial Crystallization.[1] Butterworth-Heinemann.

  • Authoritative source for "Oiling Out" mechanisms (LLPS) and antisolvent addition protocols.

• Hagen, E. J. (2007).[1] Novel polymorphs of azabicyclohexane.[1] U.S. Patent Application 20070043100A1.[1] Link

  • Specific reference for polymorph identification and control in this chemical family.

Sources

• 1. EP2070922B1 - Azabicyclo(3.1.0) hexane derivatives useful as modulators of dopamine D3 receptors - Google Patents [patents.google.com]
• 2. AR220684A1 - Metodo para la preparacion de 1-fenil-3-azabiciclo(3.1.0)hexanos - Google Patents [patents.google.com]
• 3. achmem.com [achmem.com]
• 4. 1-Phenyl-3-azabicyclo[3.1.0]hexane | 67644-21-7 [sigmaaldrich.com]
• 5. 67644-21-7|1-Phenyl-3-azabicyclo[3.1.0]hexane|BLD Pharm [bldpharm.com]
• 6. 1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one | C11H11NO | CID 10997525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 8. PubChemLite - 1-phenyl-3-azabicyclo[3.1.0]hexane hydrochloride (C11H13N) [pubchemlite.lcsb.uni.lu]
• 9. BJOC - Synthesis of bis-spirocyclic derivatives of 3-azabicyclo[3.1.0]hexane via cyclopropene cycloadditions to the stable azomethine ylide derived from Ruhemann's purple [beilstein-journals.org]

Reference Data & Comparative Studies

Technical Validation of 1-Aryl-3-azabicyclo[3.1.0]hexanes as Triple Reuptake Inhibitors

Topic: Validation of 1-Aryl-3-azabicyclo[3.1.0]hexanes as Triple Reuptake Inhibitors Content Type: Publish Comparison Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary: The Triple Action Hypothesis

The monoamine hypothesis of depression has evolved beyond single-target selectivity. While SSRIs and SNRIs dominate the market, residual symptoms—particularly anhedonia and cognitive slowing—often persist due to unaddressed dopaminergic hypofunction.

1-Aryl-3-azabicyclo[3.1.0]hexanes represent a privileged scaffold in the development of Triple Reuptake Inhibitors (TRIs/SNDRIs). Unlike flexible phenyltropanes (cocaine analogs), this rigid bicyclic system offers a tunable "lock-and-key" fit for the homologous binding sites of SERT, NET, and DAT. This guide validates the pharmacological profile of this scaffold, specifically focusing on the DOV series (DOV 216,303 and DOV 21,947/Amitifadine), demonstrating how to differentiate therapeutic efficacy from psychostimulant liability.

Chemical Validation: Scaffold & Synthesis

The 3-azabicyclo[3.1.0]hexane core forces the aryl substituent into a specific orientation relative to the nitrogen lone pair, a critical determinant for transporter affinity.

Structure-Activity Relationship (SAR) Logic

The biological activity is highly stereospecific. The (+)-enantiomer (1R, 5S) generally retains the most potent triple uptake inhibition, whereas the (-)-enantiomer often shifts selectivity or loses potency.

Figure 1: SAR Logic of the Azabicyclohexane Scaffold. The rigid cyclopropane ring locks the phenyl ring and amine nitrogen into a pharmacophore distinct from flexible phenethylamines.

Validated Synthesis Protocol

To ensure reproducibility, we utilize the Imide Reduction Route . This method avoids the instability of intermediate carbenoids found in other cyclopropanation methods.

Target: (+/-)-1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane (DOV 216,303)[1][2][3]

• Cyclopropanation: React 3,4-dichlorophenylacetonitrile with epichlorohydrin in the presence of NaNH2 to form the cyclopropane nitrile precursor.

• Imide Formation: Hydrolysis of the nitrile to the dicarboxylic acid, followed by condensation with urea or benzylamine at 180°C to yield 3-substituted-3-azabicyclo[3.1.0]hexane-2,4-dione .

• Reduction (Critical Step):

  • Reagent:Red-Al (Vitride) or LiAlH4.

  • Condition: Reflux in Toluene/THF for 4-6 hours.

  • Note: Red-Al is preferred for scale-up due to higher thermal stability than LiAlH4.

• Chiral Resolution (For Amitifadine):

  • Dissolve racemate in methanol.

  • Add (S)-(+)-Mandelic acid or (-)-Dibenzoyl-L-tartaric acid .

  • Recrystallize to >99% ee (enantiomeric excess).[4]

Pharmacological Validation: In Vitro Profiling

The hallmark of a viable antidepressant TRI is a "balanced" ratio that avoids excessive dopamine blockade (abuse potential) while maintaining sufficient occupancy for anhedonia relief.

Binding vs. Uptake Inhibition

Causality Note: Binding affinity (

) often differs from functional uptake inhibition ( ) due to the transporter's conformational state during ligand binding. For TRIs, is the more predictive metric for synaptic efficacy.

Table 1: Comparative Profile of Azabicyclohexanes vs. Standards

Compound	Class	hSERT IC50 (nM)	hNET IC50 (nM)	hDAT IC50 (nM)	Ratio (S:N:D)	Clinical Status
DOV 216,303	TRI	14	20	78	1 : 1.4 : 5.5	Phase II (Efficacy shown)
Amitifadine	TRI	12	23	96	1 : 2 : 8	Phase III (Completed)
DOV 102,677	TRI	133	103	129	1 : 0.8 : 1	Preclinical
Bicifadine	NRI/DRI	1000+	104	120	Weak 5-HT	Analgesic (Failed Ph3)
Venlafaxine	SNRI	82	2480	>10,000	1 : 30 : >100	Marketed
Cocaine	DRI/TRI	280	360	320	1 : 1.3 : 1.1	Substance of Abuse

Data Sources: Skolnick et al. (2003), Beer et al. (2004).

Analysis:

• Amitifadine shows a "Serotonin-Preferring" TRI profile (1:2:8). This ratio is critical. It provides enough DA blockade to treat anhedonia but the dominant 5-HT tone likely blunts the reinforcing effects of DA, reducing abuse liability compared to Cocaine (1:1:1).

Functional Validation: In Vivo Differentiation

The most critical validation step is distinguishing Antidepressant Efficacy from Psychomotor Stimulation .

The "Therapeutic Window" Protocol

A valid TRI must reduce immobility in the Forced Swim Test (FST) at doses that do not significantly increase Locomotor Activity (LMA).

Experimental Workflow:

• Subject: Male Sprague-Dawley rats (250-300g).

• Dosing: Oral administration (p.o.) of Test Compound (5, 10, 20 mg/kg).

• Locomotor Screen (0-60 min post-dose):

  • Place rat in open field box with infrared beam breaks.

  • Pass Criteria: Total ambulation counts must not exceed Vehicle + 2 SD at therapeutic doses.

• Forced Swim Test (60 min post-dose):

  • Cylinder: 46 cm tall, 20 cm diameter.

  • Water: 23-25°C, 30 cm deep (rat cannot touch bottom).

  • Scoring: Measure "Immobility Time" (floating with minor movements to keep head above water) during the last 4 minutes of a 6-minute test.

  • Pass Criteria: Statistically significant reduction in immobility (p < 0.05 vs Vehicle).

Figure 2: Validation Workflow. The critical gate is the LMA test; compounds causing hyperactivity mimic cocaine and are rejected as antidepressants.

Interpreting the Data

• DOV 21,947 Result: Reduces immobility in FST at 5 mg/kg (p.o.). No significant increase in LMA until doses exceed 20 mg/kg .

• Amphetamine Result: Reduces immobility in FST, but massively increases LMA at the same effective dose.

References

• Skolnick, P., et al. (2003). "Antidepressant-like actions of DOV 21,947: a 'triple' reuptake inhibitor."[2][5][6] European Journal of Pharmacology, 461(2-3), 99-104. Link

• Beer, B., et al. (2004). "DOV 216,303, a 'triple' reuptake inhibitor: safety, tolerability, and pharmacokinetic profile." Journal of Clinical Pharmacology, 44(12), 1360-1367. Link

• Epstein, J. W., et al. (1981). "1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents." Journal of Medicinal Chemistry, 24(5), 481-490. Link

• Marks, D. M., et al. (2009). "Amitifadine hydrochloride: Triple reuptake inhibitor treatment of depression." Drugs of the Future, 37(4), 241. Link

• Skolnick, P., & Basile, A. S. (2007). "Triple reuptake inhibitors ('broad spectrum' antidepressants)."[3][7] CNS & Neurological Disorders-Drug Targets, 6(2), 141-149. Link

Sources

• 1. Preclinical and clinical pharmacology of DOV 216,303, a "triple" reuptake inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Triple Reuptake Inhibitors: The Next Generation of Antidepressants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Thieme E-Journals - Synfacts / Abstract [thieme-connect.de]
• 5. Biopharmaceutical characterization, metabolism, and brain penetration of the triple reuptake inhibitor amitifadine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. US20070082940A1 - Novel 1-aryl-3-azabicyclo[3.1.0]hexanes: preparation and use to treat neuropsychiatric disorders - Google Patents [patents.google.com]
• 7. Triple reuptake inhibitors ("broad spectrum" antidepressants) - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of 1-Phenyl-3-azabicyclo[3.1.0]hexane Derivatives and Cocaine on the Dopamine Transporter: A Guide for Researchers

This guide provides an in-depth comparative analysis of the interactions of 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives and cocaine with the dopamine transporter (DAT). It is intended for researchers, scientists, and drug development professionals engaged in the study of dopaminergic signaling and the development of novel therapeutics, particularly for substance use disorders.

Introduction: The Dopamine Transporter as a Critical Therapeutic Target

The dopamine transporter (DAT) is a presynaptic membrane protein that plays a pivotal role in regulating dopaminergic neurotransmission. It actively reuptakes dopamine from the synaptic cleft back into the presynaptic neuron, thereby controlling the duration and magnitude of the dopamine signal. This precise regulation is crucial for various physiological processes, including motor control, motivation, reward, and cognition. Consequently, the DAT is a primary target for a range of psychostimulant drugs and a key focus for the development of treatments for neuropsychiatric disorders such as depression, ADHD, and substance use disorders.

Cocaine, a well-known psychostimulant with high abuse potential, exerts its effects primarily by blocking the dopamine transporter.[1] This inhibition leads to a rapid and significant increase in extracellular dopamine levels, which is responsible for its reinforcing and addictive properties.[1] The search for effective treatments for cocaine addiction has led to the exploration of novel DAT inhibitors with different pharmacological profiles, often termed "atypical" inhibitors. These compounds aim to modulate dopamine levels without producing the powerful reinforcing effects of cocaine. The 1-Phenyl-3-azabicyclo[3.1.0]hexane scaffold has emerged as a promising area of investigation in this context.

Cocaine: The Archetypal Dopamine Transporter Inhibitor

Cocaine, a tropane alkaloid, functions as a potent and non-selective monoamine transporter inhibitor, with a high affinity for the dopamine, norepinephrine, and serotonin transporters.[2] Its primary mechanism of action in producing its reinforcing effects is the blockade of the dopamine transporter.[1]

Mechanism of Action:

Cocaine binds to the dopamine transporter, inhibiting the reuptake of dopamine from the synaptic cleft. This leads to an accumulation of dopamine in the synapse, resulting in enhanced and prolonged stimulation of postsynaptic dopamine receptors. This surge in dopaminergic signaling in the brain's reward pathways is what mediates the euphoric and addictive properties of the drug.

• Binding Site: Cocaine binds to a site on the dopamine transporter that overlaps with the dopamine binding site.[3]

• Conformational State: Cocaine is thought to bind preferentially to an outward-facing conformation of the DAT.[4]

The rapid onset and short duration of action of cocaine contribute to its high abuse liability, leading to a cycle of repeated administration to maintain the desired effects.

1-Phenyl-3-azabicyclo[3.1.0]hexane Derivatives: A Novel Class of Dopamine Transporter Ligands

The 1-Phenyl-3-azabicyclo[3.1.0]hexane scaffold has been investigated for its potential therapeutic applications, including the treatment of chemical dependencies. While comprehensive data on the parent compound's direct interaction with the dopamine transporter is limited in publicly accessible literature, derivatives of this structure have been synthesized and evaluated as dopamine reuptake inhibitors.

Notably, a patent for "1-aryl-3-azabicyclo[3.1.0]hexanes" discloses a dichlorinated derivative, specifically (1R,2S,5S)-2-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane, which exhibits significant affinity for the dopamine transporter. This suggests that the 1-Phenyl-3-azabicyclo[3.1.0]hexane core can be effectively targeted to the DAT.

Mechanism of Action:

Derivatives of 1-Phenyl-3-azabicyclo[3.1.0]hexane are designed to act as dopamine reuptake inhibitors. However, their pharmacological profile may differ significantly from that of cocaine, potentially qualifying them as "atypical" DAT inhibitors. Atypical inhibitors are characterized by their ability to modulate dopamine levels without producing the strong reinforcing effects associated with drugs of abuse. This is often attributed to differences in their binding kinetics, their interaction with different conformational states of the transporter, or their effects on the transporter's trafficking and surface expression.

Comparative Analysis: 1-Phenyl-3-azabicyclo[3.1.0]hexane Derivative vs. Cocaine

The primary distinction between cocaine and the investigated 1-Phenyl-3-azabicyclo[3.1.0]hexane derivative lies in their potential for abuse and their detailed interaction with the dopamine transporter.

Feature	Cocaine	1-Aryl-3-azabicyclo[3.1.0]hexane Derivative
Binding Affinity (Ki) at DAT	~159 nM (IC50)	62 nM
Mechanism of Action	Dopamine Transporter Blocker	Dopamine Reuptake Inhibitor
Abuse Potential	High	Potentially Low
Therapeutic Application	None (due to abuse liability)	Potential for treating substance use disorders

The dichlorinated 1-Phenyl-3-azabicyclo[3.1.0]hexane derivative demonstrates a higher affinity for the dopamine transporter (lower Ki value) compared to the reported IC50 value for cocaine.[5][6] This indicates a potent interaction with the target. The key differentiator, however, is the intended therapeutic application. While cocaine's potent DAT inhibition leads to addiction, the goal with atypical inhibitors like the 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives is to achieve a more nuanced modulation of the dopaminergic system that can counteract the effects of drugs of abuse without producing significant reinforcing effects themselves.

The structural rigidity of the bicyclo[3.1.0]hexane system may contribute to a more specific interaction with the DAT, potentially favoring a binding mode that does not induce the same allosteric changes as cocaine, leading to a different functional outcome.

Experimental Protocols

The following are standard, detailed protocols for conducting in vitro assays to characterize the interaction of novel compounds with the dopamine transporter.

Radioligand Binding Assay for Determining Binding Affinity (Ki)

This assay measures the ability of a test compound to displace a radiolabeled ligand from the dopamine transporter, allowing for the determination of its binding affinity (Ki).

Materials:

• Cell membranes prepared from cells expressing the dopamine transporter (e.g., HEK293-hDAT cells)

• Radioligand: [³H]WIN 35,428 or [¹²⁵I]RTI-121[7]

• Test compound (e.g., 1-Phenyl-3-azabicyclo[3.1.0]hexane derivative)

• Non-specific binding control: A high concentration of a known DAT inhibitor (e.g., GBR 12909)

• Assay buffer (e.g., 50 mM Tris-HCl, 120 mM NaCl, 5 mM KCl, pH 7.4)

• 96-well microplates

• Glass fiber filters

• Scintillation counter and scintillation fluid

Procedure:

• Plate Setup: In a 96-well plate, set up triplicate wells for total binding (radioligand only), non-specific binding (radioligand + high concentration of GBR 12909), and competitor binding (radioligand + varying concentrations of the test compound).

• Reagent Addition: Add assay buffer, cell membranes (typically 10-50 µg of protein per well), radioligand (at a concentration near its Kd), and the test compound or non-specific binding control to the appropriate wells.

• Incubation: Incubate the plate at a specific temperature (e.g., 4°C or room temperature) for a sufficient time to reach binding equilibrium (typically 1-2 hours).

• Filtration: Rapidly filter the contents of each well through glass fiber filters using a cell harvester to separate bound from free radioligand.

• Washing: Wash the filters several times with ice-cold assay buffer to remove any unbound radioligand.

• Quantification: Place the filters in scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific binding) using non-linear regression analysis.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Dopamine Uptake Assay for Determining Functional Inhibition (IC50)

This assay measures the functional ability of a test compound to inhibit the uptake of dopamine into cells expressing the dopamine transporter.

Materials:

• Cells expressing the dopamine transporter (e.g., HEK293-hDAT cells) cultured in 96-well plates

• Radiolabeled dopamine: [³H]Dopamine

• Test compound (e.g., 1-Phenyl-3-azabicyclo[3.1.0]hexane derivative)

• Non-specific uptake control: A known DAT inhibitor (e.g., nomifensine)

• Uptake buffer (e.g., Krebs-Ringer-HEPES buffer)

• Scintillation counter and scintillation fluid

Procedure:

• Cell Culture: Plate the DAT-expressing cells in a 96-well plate and grow to confluence.

• Pre-incubation: Wash the cells with pre-warmed uptake buffer. Add varying concentrations of the test compound to the wells, along with a vehicle control (for total uptake) and a high concentration of nomifensine (for non-specific uptake). Pre-incubate for 10-20 minutes at 37°C.

• Initiation of Uptake: Add [³H]Dopamine to each well to initiate the uptake reaction.

• Incubation: Incubate the plate at 37°C for a short period (e.g., 5-10 minutes) to measure the initial rate of uptake.

• Termination of Uptake: Rapidly aspirate the solution from the wells and wash the cells several times with ice-cold uptake buffer to stop the uptake process.

• Cell Lysis and Quantification: Lyse the cells with a suitable lysis buffer. Transfer the lysate to scintillation vials, add scintillation fluid, and measure the radioactivity using a scintillation counter.

• Data Analysis:

  • Calculate specific uptake by subtracting the non-specific uptake from the total uptake.

  • Plot the percentage of specific uptake against the logarithm of the test compound concentration.

  • Determine the IC50 value (the concentration of the test compound that inhibits 50% of the specific dopamine uptake) using non-linear regression analysis.

Visualizations

Signaling Pathway Diagram

Caption: Mechanism of action of cocaine and a 1-Phenyl-3-azabicyclo[3.1.0]hexane derivative on the dopamine transporter.

Experimental Workflow: Radioligand Binding Assay

Caption: Workflow for a radioligand binding assay to determine DAT affinity.

Experimental Workflow: Dopamine Uptake Assay

Caption: Workflow for an in vitro dopamine uptake inhibition assay.

Conclusion

The comparative analysis of cocaine and 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives at the dopamine transporter highlights a critical area of research in the development of therapeutics for cocaine use disorder. While cocaine's high-affinity blockade of DAT is inextricably linked to its abuse potential, the 1-Phenyl-3-azabicyclo[3.1.0]hexane scaffold offers a promising starting point for the design of atypical DAT inhibitors. The higher affinity of the dichlorinated derivative suggests that this chemical class can potently interact with the DAT. Future research should focus on elucidating the precise molecular interactions and functional consequences of binding of these novel compounds to the dopamine transporter, with the ultimate goal of developing medications that can effectively treat cocaine addiction without the risk of abuse.

References

• RDS04-010: A novel atypical DAT inhibitor that inhibits cocaine taking and seeking and itself has low abuse potential in experimental animals. (n.d.). PMC. [Link]

• Experimental Dopamine Reuptake Inhibitors in Parkinson's Disease: A Review of the Evidence. (2021). PMC. [Link]

• Discovery of conformationally rigid 3-azabicyclo[3.1.0]hexane-derived dipeptidyl peptidase-IV inhibitors. (2008). PubMed. [Link]

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• Behavioral, biological, and chemical perspectives on atypical agents targeting the dopamine transporter. (n.d.). PMC. [Link]

• Azabicyclo(3.1.0) hexane derivatives useful as modulators of dopamine D3 receptors. (n.d.).
• (-)-1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane, compositions thereof, and uses as a dopamine-reuptake inhibitor. (n.d.).

• Atypical Dopamine Transporter Inhibitors Attenuate Compulsive-like Methamphetamine Self-Administration in Rats. (n.d.). PMC. [Link]

• Dopamine reuptake inhibitor. (n.d.). Wikipedia. [Link]

• Novel Potent Dopamine–Norepinephrine and Triple Reuptake Uptake Inhibitors Based on Asymmetric Pyran Template and Their Molecular Interactions with Monoamine Transporters. (2021). ACS Publications. [Link]

• The dopamine inhibitor GBR12909 improves attention and compulsive behaviour in female rats. (2024). bioRxiv. [Link]

• AZABICYCLO [3. 1. O] HEXYL DERIVATIVES AS MODULATORS OF DOPAMINE D3 RECEPTORS. (n.d.).

• Synthesis and pharmacology of site specific cocaine abuse treatment agents: 8-substituted isotropane (3-azabicyclo[3.2.1]octane) dopamine uptake inhibitors. (2003). PubMed. [Link]

• Selective labeling of the dopamine transporter by the high affinity ligand 3 beta-(4-[125I]iodophenyl)tropane-2 beta-carboxylic acid isopropyl ester. (n.d.). PubMed. [Link]

• Phenyl-3-aza-bicyclo[3.1.0]hex-3-yl-methanones and the use thereof as medicament. (n.d.).

• Phenyl-3-aza-bicyclo[3.1.0]hex-3-yl-methanones and the use thereof as medicament. (n.d.). PubChem. [Link]

• Insights into the Modulation of Dopamine Transporter Function by Amphetamine, Orphenadrine, and Cocaine Binding. (2015). Frontiers. [Link]

• Recent Catalytic Routes to 3-Azabicyclo[3.1.0]hexane Derivatives. (n.d.). ResearchGate. [Link]

• Synthesis and dopamine transporter affinity of 2-(methoxycarbonyl)-9-methyl-3-phenyl-9-azabicyclo[3.3.1]nonane derivatives. (n.d.). PubMed. [Link]

• Synthesis of 3-Azabicyclo[3.1.0]hexane Derivates. (2023). PubMed. [Link]

• Ki Summary. (n.d.). BindingDB.org. [Link]

• Novel and Atypical Dopamine Uptake Inhibitors. (n.d.). Grantome. [Link]

• BindingDB PrimarySearch_ki. (n.d.). BindingDB. [Link]

• [3-azabicyclo[3.1.0]hex-1-yl]phenyl-benzenesulfonamides as selective dopamine D3 antagonists. (2010). PubMed. [Link]

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A Comparative Validation of the Antidepressant Effects of 1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane (DOV 216,303)

A Technical Guide for Researchers and Drug Development Professionals

Introduction: The Rationale for Triple Reuptake Inhibition in Depression

Major Depressive Disorder (MDD) is a complex and debilitating condition, and while existing treatments have brought relief to many, a significant portion of patients fail to achieve a full response.[1] The monoamine hypothesis, which posits that a deficiency in the synaptic concentrations of neurotransmitters like serotonin (5-HT), norepinephrine (NE), and dopamine (DA) contributes to depression, has been a cornerstone of antidepressant drug development.[1]

Standard treatments, such as Selective Serotonin Reuptake Inhibitors (SSRIs) and Tricyclic Antidepressants (TCAs), primarily target the reuptake of serotonin and/or norepinephrine. However, the limited efficacy and delayed onset of action of these drugs have spurred the development of novel therapeutic strategies.[2] One such strategy is the simultaneous inhibition of the reuptake of all three key monoamines, a mechanism embodied by "triple reuptake inhibitors" (TRIs). The hypothesis underlying TRIs is that a broader neurochemical enhancement, particularly the inclusion of dopamine, may lead to a more rapid and robust antidepressant effect, potentially addressing a wider range of depressive symptoms.[3][4]

This guide focuses on 1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane , also known as DOV 216,303 , a prototypical triple reuptake inhibitor.[5] We will provide a comprehensive comparison of its preclinical antidepressant-like effects with those of established antidepressants, supported by experimental data and detailed protocols. This document is intended to serve as a technical resource for researchers and drug development professionals engaged in the evaluation of novel antidepressant compounds.

Molecular Mechanism of Action: A Comparative In Vitro Profile

DOV 216,303 exerts its pharmacological effects by binding to and inhibiting the serotonin transporter (SERT), the norepinephrine transporter (NET), and the dopamine transporter (DAT). This inhibition leads to an increase in the extracellular concentrations of 5-HT, NE, and DA in the synaptic cleft, thereby enhancing monoaminergic neurotransmission.

The in vitro potency of DOV 216,303 at these transporters has been characterized and compared to that of standard antidepressants. The half-maximal inhibitory concentrations (IC50) for DOV 216,303 are approximately 14 nM for the human serotonin transporter (hSERT), 20 nM for the human norepinephrine transporter (hNET), and 78 nM for the human dopamine transporter (hDAT).[5][6]

To provide a clear comparative landscape, the following table summarizes the in vitro binding affinities (Ki) and/or inhibitory concentrations (IC50) of DOV 216,303 alongside representative SSRIs and TCAs. Lower values indicate higher potency.

Compound	Class	SERT (Ki/IC50, nM)	NET (Ki/IC50, nM)	DAT (Ki/IC50, nM)
DOV 216,303	TRI	14 [5][6]	20 [5][6]	78 [5][6]
Fluoxetine	SSRI	1.1	100	1000
Sertraline	SSRI	0.29	420	25
Citalopram	SSRI	1.8	6170	>10000
Imipramine	TCA	1.4	26	5980
Desipramine	TCA	20.4	0.8	2040

Note: Ki and IC50 values are compiled from various sources and may vary depending on experimental conditions. The data presented here is for comparative purposes.

This in vitro profile highlights the unique characteristic of DOV 216,303 as a potent inhibitor of all three monoamine transporters, distinguishing it from the more selective actions of SSRIs and the varied profiles of TCAs.

Preclinical Efficacy: Validating Antidepressant-Like Effects in Animal Models

The antidepressant potential of a compound is initially assessed in a battery of well-validated animal models that are predictive of clinical efficacy. This section details the performance of DOV 216,303 in two such models, the Forced Swim Test and the Tail Suspension Test, and compares its effects to those of standard antidepressants.

Forced Swim Test (FST)

The Forced Swim Test is a widely used behavioral despair model. Rodents are placed in an inescapable cylinder of water, and the duration of immobility is measured. A reduction in immobility time is indicative of an antidepressant-like effect.

Hypothetical Comparative Data in the Mouse Forced Swim Test:

Treatment Group (Dose, mg/kg)	Mean Immobility Time (seconds) ± SEM	% Reduction in Immobility vs. Vehicle
Vehicle	180 ± 10	-
DOV 216,303 (10)	120 ± 8	33.3%
DOV 216,303 (20)	90 ± 7	50.0%
Fluoxetine (20)	110 ± 9	38.9%
Imipramine (30)	95 ± 8	47.2%

These data are representative and intended for illustrative purposes.

Tail Suspension Test (TST)

Similar to the FST, the Tail Suspension Test is a model of behavioral despair where the duration of immobility is measured when a mouse is suspended by its tail. Antidepressant compounds are expected to decrease the time spent immobile.

Hypothetical Comparative Data in the Mouse Tail Suspension Test:

Treatment Group (Dose, mg/kg)	Mean Immobility Time (seconds) ± SEM	% Reduction in Immobility vs. Vehicle
Vehicle	150 ± 12	-
DOV 216,303 (10)	105 ± 9	30.0%
DOV 216,303 (20)	75 ± 6	50.0%
Fluoxetine (10)	115 ± 10	23.3%
Imipramine (15)	85 ± 7	43.3%

These data are representative and intended for illustrative purposes.

Neurochemical Correlates of Antidepressant Action: In Vivo Microdialysis

To further validate the mechanism of action, in vivo microdialysis is employed to measure the extracellular levels of monoamine neurotransmitters in specific brain regions of freely moving animals. This technique provides direct evidence of a compound's ability to modulate synaptic neurotransmitter concentrations.

Hypothetical Comparative Data of Monoamine Levels in the Prefrontal Cortex:

Treatment Group	% Increase in Extracellular Serotonin (5-HT)	% Increase in Extracellular Norepinephrine (NE)	% Increase in Extracellular Dopamine (DA)
DOV 216,303	~250%	~300%	~150%
Fluoxetine	~300%	Negligible	Negligible
Imipramine	~200%	~250%	Negligible

These data are representative and intended for illustrative purposes. The magnitude of increase can vary depending on the dose and brain region.

Experimental Protocols: A Guide to Methodological Replication

To ensure scientific integrity and facilitate the replication of these validation studies, detailed experimental protocols are provided below.

Forced Swim Test (FST) Protocol

Caption: Step-by-step workflow for the Forced Swim Test.

Tail Suspension Test (TST) Protocol

Caption: Step-by-step workflow for the Tail Suspension Test.

In Vivo Microdialysis Protocol

Caption: Workflow for in vivo microdialysis.

Discussion and Future Directions

The preclinical data presented in this guide provide a strong rationale for the potential antidepressant effects of 1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane (DOV 216,303). Its unique triple reuptake inhibition profile translates into robust efficacy in established animal models of depression, with a magnitude of effect comparable to or exceeding that of standard antidepressants. The in vivo microdialysis data further confirm its mechanism of action by demonstrating a significant and simultaneous increase in synaptic levels of serotonin, norepinephrine, and dopamine.

A Phase II clinical trial has provided preliminary evidence of a clinically meaningful antidepressant action for DOV 216,303, with efficacy comparable to the SSRI citalopram.[5][6] However, further larger-scale clinical trials would be necessary to definitively establish its efficacy and safety profile in a broader patient population.

The development of triple reuptake inhibitors like DOV 216,303 represents a promising evolution in antidepressant pharmacotherapy.[4] Future research should continue to explore the therapeutic potential of this class of compounds, with a focus on identifying patient populations that may derive particular benefit from this broader mechanism of action.

References

• Skolnick, P., et al. (2006). Preclinical and clinical pharmacology of DOV 216,303, a "triple" reuptake inhibitor. CNS Drug Reviews, 12(2), 123-134.
• Triple Reuptake Inhibitors: A Premise and Promise. (n.d.).
• Triple uptake inhibitors: therapeutic potential in depression and beyond. (n.d.). Clinical Pharmacology & Therapeutics.
• Triple Reuptake Inhibitors: The Next Generation of Antidepressants. (2008). Current Neuropharmacology, 6(4), 338-344.
• Triple reuptake inhibitors for treating subtypes of major depressive disorder: the monoamine hypothesis revisited. (2011).
• Foundational Studies of the Triple Reuptake Inhibitor DOV 216,303: A Technical Guide. (n.d.). BenchChem.
• The triple monoaminergic reuptake inhibitor DOV 216303 has antidepressant effects in the rat olfactory bulbectomy model and lacks sexual side effects. (2008). European Neuropsychopharmacology, 18(12), 908-916.
• Preclinical and clinical pharmacology of DOV 216303, a "triple" reuptake inhibitor. (2006). CNS Drug Reviews, 12(2), 123-134.
• Preclinical and Clinical Pharmacology of DOV 216,303, a “Triple” Reuptake Inhibitor. (2006). CNS Drug Reviews, 12(2), 123-134.
• DOV 216,303, a "triple" reuptake inhibitor: safety, tolerability, and pharmacokinetic profile. (2004). Journal of Clinical Pharmacology, 44(12), 1331-1339.
• DOV-216,303. (n.d.). Grokipedia.
• Preclinical and Clinical Pharmacology of DOV 216,303, a "Triple" Reuptake Inhibitor. (n.d.).
• (-)-1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane, compositions thereof, and uses as a dopamine-reuptake inhibitor. (n.d.).
• Head-to-Head Preclinical Showdown: Imipramine vs. Venlafaxine in a Depression Model. (n.d.). BenchChem.
• Comparative Analysis of Selective Serotonin Reuptake Inhibitors (SSRIs). (n.d.). BenchChem.
• 1-(3,4-Dichlorophenyl)-3-azabicyclo[3.1.0]hexane. (n.d.). PubChem.
• Study of Cytotoxicity of 3-Azabicyclo[3.1.0]hexanes and Cyclopropa[a]pyrrolizidines Spiro-Fused to Acenaphthylene-1(2H)-one and Aceanthrylene-1(2H)-one Fragments Against Tumor Cell Lines. (2022). Molecules, 27(18), 6003.
• Azabicyclo(3.1.0) hexane derivatives useful as modulators of dopamine D3 receptors. (n.d.).
• 1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane Hydrochloride. (n.d.). PubChem.
• Comparative Efficacy of Animal Depression Models and Antidepressant Treatment: A Systematic Review and Meta-Analysis. (2024). International Journal of Molecular Sciences, 25(17), 9345.
• The Mouse Forced Swim Test. (n.d.). JoVE.
• The Tail Suspension Test. (n.d.). JoVE.
• In vivo brain microdialysis: advances in neuropsychopharmacology and drug discovery. (2012). Expert Opinion on Drug Discovery, 7(8), 747-763.
• The putative antidepressant DOV 216303, a triple reuptake inhibitor, increases monoamine release in the prefrontal cortex of olfactory bulbectomized rats. (2010). Neuroscience Letters, 475(2), 99-103.
• Short- and Long-Term Repeated Forced Swim Stress Induce Depressive-Like Phenotype in Mice: Effectiveness of 3-[(4-Chlorophenyl)Selanyl]-1-Methyl-1H-Indole. (2018). Frontiers in Behavioral Neuroscience, 12, 18.
• Biphasic Effects of α-Asarone on Immobility in the Tail Suspension Test: Evidence for the Involvement of the Noradrenergic and Serotonergic Systems in Its Antidepressant-Like Activity. (2016). Frontiers in Pharmacology, 7, 84.
• Tail suspension test. (n.d.). Wikipedia.
• Immobility time during the forced swimming test predicts sensitivity to amitriptyline, whereas traveled distance in the circular corridor indicates resistance to treatment in female Wistar rats. (2015). NeuroReport, 26(5), 233-238.
• Tail Suspension Test In Mice. (n.d.). Melior Discovery.
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• Noradrenergic Source of Dopamine Assessed by Microdialysis in the Medial Prefrontal Cortex. (2020). Frontiers in Pharmacology, 11, 578648.
• In Vivo Microdialysis Shows Differential Effects of Prenatal Protein Malnutrition and Stress on Norepinephrine, Dopamine, and Serotonin Levels in Rat Orbital Frontal Cortex. (2021). Developmental Neuroscience, 43(5-6), 333-343.
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comparison of binding affinities of 1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives to σ1 and σ2 receptors

Topic: Content Type: Publish Comparison Guide Audience: Researchers, scientists, and drug development professionals.

[1]

Executive Summary

The 1-phenyl-3-azabicyclo[3.1.0]hexane scaffold represents a critical class of conformationally restricted amines in medicinal chemistry. Structurally related to 3-phenylpiperidines, these derivatives have emerged as potent ligands for sigma receptors (

and ).[1]

This guide provides a technical comparison of the binding affinities of various N-substituted derivatives of this scaffold. The data highlights a distinct Structure-Activity Relationship (SAR) where stereochemistry and N-substituents drive selectivity between the

chaperone (implicated in neuroprotection and analgesia) and the receptor (TMEM97, implicated in cancer proliferation).

Molecular Scaffold Analysis

The core structure, 1-phenyl-3-azabicyclo[3.1.0]hexane , locks the phenyl and amine pharmacophores into a rigid orientation using a cyclopropane ring fusion. This restriction reduces the entropic penalty of binding compared to flexible analogs like 3-phenylpiperidines.

• Core Pharmacophore: A basic nitrogen atom separated from a phenyl ring by a rigid bicyclic spacer.

• Key Modification Sites:

  • N-3 Position: The primary driver of affinity and lipophilicity. Unsubstituted secondary amines (N-H) generally lack affinity (

    nM), whereas alkyl/arylalkyl substitution restores nanomolar potency.

  • Chirality (C-1/C-5): The (+)-isomers (dextrorotatory) typically exhibit superior affinity and selectivity for

    over , mirroring the preference of for (+)-benzomorphans.

Comparative Binding Data

The following table synthesizes binding affinity data (

) from key mechanistic studies. Note the dramatic shift in potency upon N-substitution and the selectivity profile of the (+)-isomers.

Table 1: Binding Affinities (

) and Selectivity Ratios

Compound ID	N-Substituent (R)	Stereochemistry	(nM)	(nM)	Selectivity ( )	Interpretation
Compound 4	—H (Secondary Amine)	(±) Racemic	> 10,000	> 10,000	N/A	Inactive: Lipophilicity insufficient for binding pocket.
Compound 12	Propyl	(±) Racemic	14.5	45.0	3.1	Balanced: Moderate affinity for both subtypes.
Compound 13	2-Phenylethyl	(±) Racemic	1.8	18.2	10.1	High Potency: Arylalkyl group enhances fit.
(+)-14	Propyl	(+) Isomer	0.9	12.5	13.9	Preferential: High affinity; moderate selectivity.
(-)-14	Propyl	(-) Isomer	28.0	85.0	3.0	Eutomer/Distomer: (-) isomer is less potent.
(+)-18	2-Phenylethyl	(+) Isomer	1.2	215.0	179.0	Highly Selective: Best candidate for specific targeting.
Reference Stds
Haloperidol	N/A	N/A	2.5	48.0	19.2	Standard non-selective antagonist.
(+)-Pentazocine	N/A	(+)	3.2	> 1,000	> 300	Standard selective agonist.
DTG	N/A	N/A	28.0	22.0	0.8	Standard non-selective ligand.

Data aggregated from Abate et al. and related SAR studies [1, 2].

Structure-Activity Relationship (SAR) Insights

The binding data reveals a clear decision matrix for medicinal chemists optimizing this scaffold.

Mechanism of Selectivity

• N-Substitution is Binary: The secondary amine (Compound 4) is essentially inert at sigma receptors. Functionalization with a propyl or phenethyl group is a prerequisite for activity, likely due to the hydrophobic pocket requirements of the sigma receptor ligand-binding domain (LBD).

• Stereochemical Filter: The

  receptor acts as a chiral filter. The (+)-enantiomers of 1-phenyl-3-azabicyclo[3.1.0]hexanes align with the binding mode of (+)-pentazocine. The (-) isomers lose significant affinity (20-30 fold drop), confirming that the spatial arrangement of the phenyl ring relative to the nitrogen lone pair is critical.

• Selectivity Driver: While propyl substitutions (Compound 14) yield high affinity, they lack high selectivity. The addition of a bulky, aromatic N-phenethyl group (Compound 18) creates steric clashes or unfavorable electrostatics in the

  pocket while enhancing interactions in the pocket, driving selectivity up to ~180-fold.

SAR Logic Visualization

Figure 1: SAR Decision Tree illustrating the critical path to high-affinity, selective

ligands within this scaffold.

Experimental Methodology: Self-Validating Protocols

To replicate these findings or screen new derivatives, the following radioligand binding protocols must be utilized. These protocols employ a "masking" strategy for

determination, which is the industry standard for distinguishing subtypes in tissue homogenates.

A. Membrane Preparation

• Tissue Source: Guinea pig brain (rich in

  ) or Rat liver (rich in ).

• Homogenization: Homogenize tissue in ice-cold 50 mM Tris-HCl (pH 7.4).

• Washing: Centrifuge at 40,000

  for 15 min at 4°C. Resuspend pellet in buffer and repeat 3 times to remove endogenous ligands.

• Storage: Resuspend final pellet in buffer to a protein concentration of ~1 mg/mL. Store at -80°C.

B. Receptor Binding Assay

• Radioligand: [

  H]-(+)-Pentazocine (Specific Activity ~30-60 Ci/mmol). Final concentration: 3-5 nM.

• Non-Specific Binding (NSB): Defined using 10

  M Haloperidol or 10 M (+)-Pentazocine.

• Incubation: Incubate membrane (100-200

  g protein) + Radioligand + Test Compound in 50 mM Tris-HCl (pH 7.4) for 120 minutes at 37°C .

  • Why 37°C?

    binding kinetics are temperature-dependent; equilibrium is reached faster and more reliably at physiological temperature.

• Termination: Rapid filtration through GF/B glass fiber filters (pre-soaked in 0.5% polyethyleneimine to reduce filter binding) using a cell harvester. Wash 3x with ice-cold buffer.

C. Receptor Binding Assay

• Radioligand: [

  H]-DTG (1,3-Di-o-tolylguanidine).[2][3] Final concentration: 3-5 nM.

• The Masking Step (Critical): The assay buffer must contain 1

  M (+)-Pentazocine.

  • Causality: DTG is non-selective.[4][5] (+)-Pentazocine saturates the

    sites, leaving only sites available for [ H]-DTG binding.

• Non-Specific Binding (NSB): Defined using 10

  M Haloperidol.[6]

• Incubation: 120 minutes at Room Temperature (25°C).

• Termination: Filtration through GF/B filters; wash 3x with ice-cold buffer.

Workflow Visualization

Figure 2: Workflow for differential radioligand binding assays distinguishing

and affinities.

References

• Abate, C., et al. "1-Phenyl-3-azabicyclo[3.1.0]hexane derivatives as new ligands for sigma receptors."[7] Arkivoc, 2004(v), 156-169.[7]

• Chu, U. B., & Ruoho, A. E. "Sigma Receptor Binding Assays." Current Protocols in Pharmacology, 2015, 71, 1.34.1–1.34.21.

• Pati, M. L., et al. "Sigma-2 receptor/TMEM97 agonists with high metabolic stability." Journal of Medicinal Chemistry, 2022.

• McCurdy, C. R., et al. "Sigma Receptor Ligands: From Discovery to Clinical Development." Future Medicinal Chemistry, 2018.

Sources

• 1. researchgate.net [researchgate.net]
• 2. Frontiers | Hazards of Using Masking Protocols When Performing Ligand Binding Assays: Lessons From the Sigma-1 and Sigma-2 Receptors [frontiersin.org]
• 3. Identification of Antagonists Selective for Sigma Receptor Subtypes that are Active In vivo - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Sigma Receptor Binding Assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Sigma receptor agonists: Receptor binding and effects on mesolimbic dopamine neurotransmission assessed by microdialysis - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Neuroprotective effects of high affinity sigma 1 receptor selective compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 7. pdfs.semanticscholar.org [pdfs.semanticscholar.org]

Publish Comparison Guide: Selectivity Assessment of 1-Phenyl-3-azabicyclo[3.1.0]hexane Scaffolds

The following guide provides an in-depth technical assessment of 1-Phenyl-3-azabicyclo[3.1.0]hexane and its derivatives, focusing on their pharmacological selectivity for Dopamine D3 receptors.

Executive Summary: The Scaffold Paradox

In the context of dopamine D3 receptor (D3R) drug discovery, 1-Phenyl-3-azabicyclo[3.1.0]hexane presents a pharmacological paradox that researchers must navigate carefully.

• The Parent Compound: The unsubstituted core (and its methyl-analog, Bicifadine) is not a D3-selective ligand. It is a balanced Triple Reuptake Inhibitor (SNDRI) with high affinity for norepinephrine (NET), serotonin (SERT), and dopamine (DAT) transporters, and negligible affinity for D3 receptors in its native state.

• The Derivatives: When this scaffold is chemically modified—specifically by attaching "secondary pharmacophores" (such as aryl-piperazines or triazoles) to the nitrogen or phenyl ring—it transforms into a highly potent and selective D3 receptor antagonist/partial agonist .

Verdict: The parent compound fails as a D3 selective agent. However, it serves as a privileged "rigid scaffold" for constructing high-affinity D3 ligands (e.g., NGB 2904 analogs or Triazolyl-derivatives ) that exhibit >100-fold selectivity over D2.

Molecular Profile & Mechanism of Action[1][2]

The "Dual-Path" Pharmacology

The biological activity of this chemical series is dictated by steric bulk and functional group placement.

• Path A (Parent/Small Substituents): The rigid bicyclic structure mimics the conformation of monoamines, fitting into the transporter uptake sites (NET/DAT/SERT).

• Path B (Bulky N-Substitution): The addition of a linker and a second aromatic system (e.g., a phenylpiperazine) allows the molecule to bridge the D3 receptor's Orthosteric Binding Site (OBS) and the Secondary Binding Pocket (SBP) . This "Bitopic Binding" is the mechanism of D3 selectivity.

Signaling Pathway & Selectivity Logic (DOT Diagram)

Figure 1: Divergent pharmacological pathways of the azabicyclo[3.1.0]hexane scaffold. Path A leads to reuptake inhibition (Bicifadine-like), while Path B leads to D3 selectivity via bitopic binding.

Comparative Performance Analysis

Quantitative Binding Data ( Values)

The table below contrasts the parent compound against D3-optimized derivatives and standard reference ligands. Note the shift from Transporter affinity to Receptor affinity.

Compound Class	Specific Molecule	D3 Receptor (nM)	D2 Receptor (nM)	Selectivity Ratio (D2/D3)	Primary Target
Parent Scaffold	1-Phenyl-3-azabicyclo[3.1.0]hexane	> 1,000	> 1,000	N/A	NET/SERT/DAT
Reference (SNDRI)	Bicifadine	> 10,000	> 10,000	N/A	NET ( nM)
Optimized Derivative	Triazolyl-Azabicyclo Analog	0.92	61.0	66x	D3 Antagonist
Optimized Derivative	Sulfonamide Analog (NGB 2904)	0.90	135.0	150x	D3 Antagonist
Standard Control	BP-897	0.92	61.0	70x	D3 Partial Agonist
Standard Control	Haloperidol	2.0	1.0	0.5x (Non-selective)	D2/D3 Antagonist

Critical Insight: If you are testing the unsubstituted parent, you will likely observe no significant D3 binding at physiological concentrations. You must use the substituted derivatives (e.g., linked to a 2-methoxyphenylpiperazine moiety) to achieve the D3 selectivity profile often cited in advanced literature.

Selectivity Profiles

• Transporter vs. Receptor: The parent compound is selectivity NET > SERT > DAT >> D3 .

• D3 vs. D2 (Derivatives): The derivatives achieve selectivity by exploiting the subtle differences in the extracellular loops of D3 vs. D2. The D3 receptor tolerates larger, rigid lipophilic groups in the secondary binding pocket better than D2.

Experimental Validation Framework

To validate the selectivity of your specific lot or derivative, follow these self-validating protocols.

Protocol A: Radioligand Competition Binding (D3 vs. D2)

Objective: Determine

and Selectivity Ratio.

Materials:

• D3 Source: CHO cells stably expressing human D3R.

• D2 Source: CHO cells stably expressing human D2R (long isoform).

• Radioligand:

  -7-OH-DPAT (0.5 nM) or -Methylspiperone (0.2 nM).

• Non-specific Block:

  Haloperidol.

Workflow:

• Membrane Prep: Homogenize cells in ice-cold Tris-HCl buffer (pH 7.4). Centrifuge at 40,000 x g. Resuspend to 10-20

  protein/well.

• Incubation:

  • Mix:

    Radioligand + Test Compound ( to M) + Membrane.

  • Incubate at 25°C for 60 mins (Equilibrium is critical; D3 kinetics can be slow).

• Termination: Rapid filtration over GF/B filters pre-soaked in 0.3% PEI (reduces non-specific binding).

• Analysis: Measure CPM. Calculate ngcontent-ng-c3932382896="" _nghost-ng-c102404335="" class="inline ng-star-inserted">

  using non-linear regression. Convert to using Cheng-Prusoff equation:

Self-Validation Check:

• If using

  -7-OH-DPAT, ensure GTP is absent to measure high-affinity agonist states, or present ( Gpp(NH)p) if measuring antagonist binding exclusively.

• Pass Criteria: Reference compound (e.g., BP-897) must yield

  nM.

Protocol B: Functional Selectivity ([35S]GTP S Binding)

Objective: Confirm if the compound is an Agonist, Antagonist, or Partial Agonist.

Workflow (DOT Diagram):

Figure 2: Workflow for distinguishing functional activity. D3-selective azabicyclo[3.1.0]hexanes typically behave as antagonists or partial agonists in this assay.

Significance in Drug Development[1][2]

The 1-Phenyl-3-azabicyclo[3.1.0]hexane scaffold is a critical tool in neuropsychopharmacology because it offers a tunable platform :

• Addiction Therapy: The D3-selective derivatives (antagonists) block the reinstatement of drug-seeking behavior (cocaine/nicotine) without the motor side effects (catalepsy) associated with D2 blockade.

• Cognitive Enhancement: The parent compound (SNDRI) enhances cortical dopamine/norepinephrine, useful for ADHD (similar to Bicifadine's clinical profile).

• Bitopic Ligand Design: This scaffold is currently the "gold standard" anchor for designing bitopic ligands that span the D3 receptor's orthosteric and allosteric sites to achieve "super-selectivity."

References

• Micheli, F., et al. (2010).[1][2][3] "1,2,4-Triazolyl azabicyclo[3.1.0]hexanes: a new series of potent and selective dopamine D3 receptor antagonists."[4] Journal of Medicinal Chemistry.

• Skolnick, P., et al. (2003). "Bicifadine: a novel analgesic with a unique mechanism of action." Journal of Pharmacology and Experimental Therapeutics.

• Heidbreder, C. A., et al. (2005). "The role of dopamine D3 receptors in drug addiction: a review of pharmacological evidence." Brain Research Reviews.

• Newman, A. H., et al. (2012).[4] "Dopamine D3 receptor partial agonists and antagonists as potential therapeutics for substance abuse disorders."[5][4] Journal of Medicinal Chemistry.

• BindingDB. "Dopamine D3 Receptor Binding Data for Azabicyclo[3.1.0]hexane derivatives." Binding Database.

Sources

• 1. [3-azabicyclo[3.1.0]hex-1-yl]phenyl-benzenesulfonamides as selective dopamine D3 antagonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Dopamine D3 Receptor Antagonists as Potential Therapeutics for the Treatment of Neurological Diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Frontiers | Dopamine D3 Receptor Antagonists as Potential Therapeutics for the Treatment of Neurological Diseases [frontiersin.org]
• 5. Medication Discovery for Addiction: Translating the Dopamine D3 Receptor Hypothesis - PMC [pmc.ncbi.nlm.nih.gov]

A Cross-Study Validation of the Therapeutic Potential of 1-Aryl-3-Azabicyclo[3.1.0]hexanes: A Comparative Guide for Researchers

This guide provides a comprehensive cross-study validation of the therapeutic potential of 1-aryl-3-azabicyclo[3.1.0]hexanes, a promising class of compounds with significant implications for the treatment of neuropsychiatric disorders and beyond. Designed for researchers, scientists, and drug development professionals, this document offers an in-depth comparison with established and alternative therapeutic agents, supported by experimental data and detailed protocols. Our analysis will primarily focus on the application of these compounds as triple reuptake inhibitors for depression and their potential as dopamine D3 receptor antagonists for addiction.

Introduction: The Therapeutic Promise of a Novel Scaffold

The 1-aryl-3-azabicyclo[3.1.0]hexane scaffold has emerged as a versatile platform for the development of novel therapeutics. Its rigid, three-dimensional structure allows for precise orientation of substituents, leading to high-affinity interactions with various biological targets. Early investigations highlighted their potential as non-narcotic analgesics, with bicifadine being a notable example that advanced to clinical trials.[1] More recent research has unveiled their potent activity as triple reuptake inhibitors (TRIs), simultaneously targeting the transporters for serotonin (SERT), norepinephrine (NET), and dopamine (DAT).[2][3] This multimodal mechanism of action holds the promise of enhanced efficacy and a broader spectrum of activity compared to traditional antidepressants. Furthermore, strategic modifications of the scaffold have yielded selective dopamine D3 receptor antagonists, a class of drugs with significant potential for the treatment of substance use disorders.

This guide will dissect the available preclinical and clinical data to provide a clear, evidence-based comparison of 1-aryl-3-azabicyclo[3.1.0]hexanes with current therapeutic options.

Mechanism of Action: A Tale of Two Targets

The therapeutic versatility of 1-aryl-3-azabicyclo[3.1.0]hexanes stems from their ability to be tailored to interact with distinct molecular targets. Below, we explore the two primary mechanisms of action that have garnered the most significant scientific interest.

Triple Reuptake Inhibition for Depression

Major depressive disorder (MDD) is a complex psychiatric condition often associated with dysregulation of monoamine neurotransmitter systems. While selective serotonin reuptake inhibitors (SSRIs) and serotonin-norepinephrine reuptake inhibitors (SNRIs) have been the mainstay of treatment, a significant portion of patients fail to achieve remission. The triple reuptake inhibitor hypothesis posits that simultaneously enhancing the synaptic levels of serotonin, norepinephrine, and dopamine could lead to a more robust and rapid antidepressant effect.

1-Aryl-3-azabicyclo[3.1.0]hexanes, such as 1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane (DOV-216,303), have demonstrated potent inhibitory activity at all three monoamine transporters.

Mechanism of Action of 1-Aryl-3-Azabicyclo[3.1.0]hexanes as Triple Reuptake Inhibitors.

Dopamine D3 Receptor Antagonism for Addiction

The dopamine D3 receptor has been identified as a key player in the reinforcing effects of drugs of abuse and the motivation to seek them. Unlike D2 receptors, which are more broadly distributed, D3 receptors are primarily located in brain regions associated with reward and motivation, such as the nucleus accumbens. Preclinical studies have shown that selective D3 receptor antagonists can reduce drug-seeking behavior and relapse without causing the motor side effects associated with D2 receptor blockade. Certain 1-aryl-3-azabicyclo[3.1.0]hexane derivatives have been designed to selectively antagonize the D3 receptor, offering a targeted approach to addiction therapy.

Comparative Performance Analysis: A Data-Driven Evaluation

A rigorous evaluation of any novel therapeutic agent requires a direct comparison with existing treatments. In this section, we present a cross-study analysis of the in vitro and in vivo data for 1-aryl-3-azabicyclo[3.1.0]hexanes and their therapeutic alternatives.

In Vitro Binding Affinities: A Head-to-Head Comparison

The initial assessment of a compound's potential is often its binding affinity for its intended target. The following tables summarize the reported Ki or IC50 values for representative 1-aryl-3-azabicyclo[3.1.0]hexanes and a selection of comparator drugs.

Table 1: Monoamine Transporter Binding Affinities (Ki/IC50 in nM)

Compound	Class	DAT	NET	SERT
1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane (DOV-216,303)	TRI	78 [4]	20 [4]	14 [4]
Venlafaxine	SNRI	7647[5]	2480[5][6]	82[5][6]
Duloxetine	SNRI	-	7.5[6]	0.8[6]
Imipramine	TCA	-	0.3-8.6[7]	22-180[7]
Nortriptyline	TCA	-	-	-

Note: A lower value indicates a higher binding affinity. Data is compiled from multiple sources and experimental conditions may vary.

Table 2: Dopamine D3 Receptor Binding Affinities (Ki in nM)

Compound	Class	D3 Receptor	D2 Receptor
Representative 1-Aryl-3-azabicyclo[3.1.0]hexane D3 Antagonist	D3 Antagonist	Data not available in sufficient detail for direct comparison	Data not available
Buspirone	Anxiolytic / D3 Antagonist	~98[8][9]	~484[8]

Note: Buspirone is included as a comparator due to its well-characterized D3 receptor antagonism and its investigation in addiction models.

Preclinical Efficacy: Insights from In Vivo Models

The therapeutic potential of a compound is further validated in animal models that mimic aspects of human disease. Here, we compare the preclinical efficacy of 1-aryl-3-azabicyclo[3.1.0]hexanes with that of alternative treatments.

Table 3: Preclinical Efficacy in Models of Depression

Compound	Model	Key Finding
1-(3,4-dichlorophenyl)-3-azabicyclo[3.1.0]hexane (DOV-216,303)	Olfactory Bulbectomy in rats	Increased extracellular levels of dopamine, norepinephrine, and serotonin in the prefrontal cortex.[4]
SNRIs (e.g., Venlafaxine)	Forced Swim Test	Increased swimming time, indicative of an antidepressant-like effect.
TCAs (e.g., Imipramine)	Forced Swim Test	Increased swimming time, a classic finding for this drug class.

Table 4: Preclinical Efficacy in Models of Addiction

Compound	Model	Key Finding
Dopamine D3 Antagonists (General)	Drug Self-Administration	Attenuate drug-seeking behavior and relapse.[1][10]
Buspirone	Cocaine/Methamphetamine Reinstatement in rats	Significantly suppressed active-lever responding, indicating a reduction in drug-seeking behavior.[11]

Experimental Protocols: A Guide to Reproducible Research

To ensure the scientific integrity and reproducibility of the findings presented, this section provides detailed, step-by-step methodologies for key experiments cited in this guide.

In Vitro Radioligand Binding Assay for Monoamine Transporters

This protocol outlines the general procedure for determining the binding affinity of a test compound for the dopamine, norepinephrine, and serotonin transporters.

Objective: To determine the Ki of a test compound for DAT, NET, and SERT.

Materials:

• HEK293 cells stably expressing human DAT, NET, or SERT.

• Membrane preparation buffer (50 mM Tris-HCl, pH 7.4, with protease inhibitors).

• Assay buffer (50 mM Tris-HCl, 5 mM MgCl2, 0.1 mM EDTA, pH 7.4).

• Radioligands: [³H]WIN 35,428 (for DAT), [³H]nisoxetine (for NET), [³H]citalopram (for SERT).

• Non-specific binding control (e.g., 10 µM benztropine for DAT, 10 µM desipramine for NET, 10 µM fluoxetine for SERT).

• Test compound at various concentrations.

• 96-well plates, scintillation counter, and filter mats.

Procedure:

• Membrane Preparation:

  • Culture and harvest the transfected HEK293 cells.

  • Homogenize the cells in ice-cold membrane preparation buffer.

  • Centrifuge the homogenate to pellet the cell membranes.

  • Wash the membrane pellet and resuspend in assay buffer.

  • Determine the protein concentration of the membrane preparation.

• Binding Assay:

  • In a 96-well plate, add the following in triplicate:

    • Membrane preparation.

    • Assay buffer (for total binding) or non-specific binding control.

    • Test compound at a range of concentrations.

  • Add the appropriate radioligand to all wells.

  • Incubate the plate at room temperature for a specified time to reach equilibrium.

• Filtration and Counting:

  • Rapidly filter the contents of each well through a filter mat to separate bound and free radioligand.

  • Wash the filters with ice-cold assay buffer.

  • Dry the filters and add scintillation fluid.

  • Count the radioactivity in a scintillation counter.

• Data Analysis:

  • Calculate the specific binding by subtracting the non-specific binding from the total binding.

  • Plot the percentage of specific binding against the logarithm of the test compound concentration to determine the IC50 value.

  • Calculate the Ki value using the Cheng-Prusoff equation: Ki = IC50 / (1 + ([L]/Kd)), where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Preclinical Screening Workflow for Novel Therapeutic Agents.

In Vivo Forced Swim Test in Rats

The forced swim test is a widely used behavioral assay to screen for antidepressant-like activity.

Objective: To assess the antidepressant-like effects of a test compound.

Materials:

• Male Sprague-Dawley rats.

• A cylindrical container (e.g., 40 cm tall, 20 cm in diameter) filled with water (25 ± 1°C) to a depth of 30 cm.

• Test compound and vehicle control.

• Video recording equipment and analysis software.

Procedure:

• Acclimation: Acclimate the rats to the testing room for at least one hour before the experiment.

• Pre-test Session (Day 1): Place each rat individually into the water cylinder for a 15-minute swim session. This is to induce a state of behavioral despair.

• Drug Administration (Day 2): Administer the test compound or vehicle control to the rats at a specified time before the test session (e.g., 30-60 minutes for intraperitoneal injection).

• Test Session (Day 2): Place each rat back into the water cylinder for a 5-minute test session.

• Behavioral Scoring: Record the entire 5-minute session and score the duration of immobility (the time the rat spends floating with only minor movements to keep its head above water).

• Data Analysis: Compare the duration of immobility between the test compound-treated groups and the vehicle control group. A significant decrease in immobility time is indicative of an antidepressant-like effect.[2][12][13][14]

Discussion and Future Directions

The cross-study validation presented in this guide highlights the significant therapeutic potential of 1-aryl-3-azabicyclo[3.1.0]hexanes. As triple reuptake inhibitors, they offer a promising alternative to existing antidepressants, with the potential for improved efficacy in treatment-resistant depression. The data for DOV-216,303 demonstrates a balanced and potent inhibition of all three monoamine transporters. However, it is crucial to acknowledge that direct, head-to-head clinical trials are necessary to definitively establish their superiority over current standards of care like SNRIs and TCAs.

In the realm of addiction, the development of selective dopamine D3 receptor antagonists from this scaffold is a particularly exciting avenue. The preclinical data for D3 antagonists, in general, are compelling, and the favorable safety profile of this chemical class makes them attractive candidates for further development. Future research should focus on synthesizing and characterizing more potent and selective D3 antagonists from the 1-aryl-3-azabicyclo[3.1.0]hexane series and evaluating them in a broader range of addiction models.

Conclusion

1-Aryl-3-azabicyclo[3.1.0]hexanes represent a versatile and promising chemical scaffold with demonstrated therapeutic potential in neuropsychiatric disorders. Their utility as both triple reuptake inhibitors and dopamine D3 receptor antagonists positions them as a valuable area for continued research and drug development. The data and protocols presented in this guide are intended to serve as a valuable resource for scientists working to translate the promise of these compounds into novel and effective therapies for patients in need.

References

• Epstein, J. W., Brabander, H. J., Fanshawe, W. J., Hofmann, C. M., McKenzie, T. C., Safir, S. R., ... & Lovell, F. M. (1981). 1-Aryl-3-azabicyclo[3.1.0]hexanes, a new series of nonnarcotic analgesic agents. Journal of Medicinal Chemistry, 24(5), 481-490.
• Micheli, F., et al. (2010). [3-azabicyclo[3.1.0]hex-1-yl]phenyl-benzenesulfonamides as selective dopamine D3 antagonists. Bioorganic & Medicinal Chemistry Letters, 20(18), 5491-5494.
• Bergman, J., et al. (2013). Modification of cocaine self-administration by buspirone (buspar®): potential involvement of D3 and D4 dopamine receptors. CNS Neuroscience & Therapeutics, 19(2), 127-134.
• Porsolt, R. D., Le Pichon, M., & Jalfre, M. (1977). Depression: a new animal model sensitive to antidepressant treatments.
• Micheli, F., et al. (2010). 6-[alkoxyalkyl]-3-azabicyclo[3.1.0]hexanes: a new series of potent and selective triple reuptake inhibitors. Journal of Medicinal Chemistry, 53(6), 2534-2551.
• Cryan, J. F., & Mombereau, C. (2004). In search of a depressed mouse: utility of models for studying depression-related behavior in genetically modified mice.
• Micheli, F., et al. (2010). 1-(Aryl)-6-[alkoxyalkyl]-3-azabicyclo[3.1.0]hexanes and 6-(Aryl)-6-[alkoxyalkyl]-3-azabicyclo[3.1.0]hexanes: A New Series of Potent and Selective Triple Reuptake Inhibitors. Journal of Medicinal Chemistry, 53(6), 2534-2551.
• Slattery, D. A., & Cryan, J. F. (2012). Using the forced swim test to screen for antidepressant activity in mice.
• Heidbreder, C. A., & Newman, A. H. (2010). Current perspectives on selective dopamine D3 receptor antagonists as pharmacotherapeutics for addictions and related disorders. Annals of the New York Academy of Sciences, 1187, 4-34.
• Le Foll, B., et al. (2014). Dopamine D3 receptor ligands for drug addiction treatment: update on recent findings. Progress in brain research, 211, 137-154.
• Newman, A. H., et al. (2012). Medication discovery for addiction: translating the dopamine D3 receptor hypothesis. Neuropsychopharmacology, 37(1), 285-286.
• Xi, Z. X., & Gardner, E. L. (2007). Pharmacological actions of the putative D3 receptor-selective antagonist SB-277011-A in animal models of drug addiction. CNS drug reviews, 13(2), 241-259.
• Justinova, Z., et al. (2014). Efficacy of buspirone for attenuating cocaine and methamphetamine reinstatement in rats. Behavioural pharmacology, 25(5-6), 465-474.

• Reddit. (2022, November 27). Weak ki values of Venlafaxine yet provides similar results if compared to most SSRIs/SNRIs. How is that?. r/AskDrugNerds. Retrieved from [Link]

• Bymaster, F. P., et al. (2001). Comparative affinity of duloxetine and venlafaxine for serotonin and norepinephrine transporters in vitro and in vivo, human serotonin receptor subtypes, and other neuronal receptors. Neuropsychopharmacology, 25(6), 871-880.
• Gillman, P. K. (2007). Tricyclic antidepressant pharmacology and therapeutic drug interactions updated. British journal of pharmacology, 151(6), 737-748.
• Bergman, J., et al. (2012). Modification of cocaine self-administration by buspirone (buspar®): potential involvement of D3 and D4 dopamine receptors. CNS Neuroscience & Therapeutics, 18(7), 564-572.

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comparative pharmacokinetics of different 1-aryl-3-azabicyclo[3.1.0]hexane derivatives

Content Type: Technical Comparison Guide Audience: Researchers, Drug Development Scientists, Pharmacologists

Executive Summary: The Rigid Scaffold Advantage

The 1-aryl-3-azabicyclo[3.1.0]hexane scaffold represents a critical evolution in the design of monoamine reuptake inhibitors. By rigidly constraining the phenethylamine backbone into a bicyclic system, these derivatives lock the nitrogen atom and the aromatic ring into a specific spatial orientation. This conformational restriction not only enhances selectivity for monoamine transporters (SERT, NET, DAT) but also fundamentally alters the pharmacokinetic (PK) trajectory compared to flexible analogs like amphetamines or venlafaxine.[1]

This guide provides a comparative pharmacokinetic analysis of three pivotal derivatives: Bicifadine (the prototype), Amitifadine (the balanced triple reuptake inhibitor), and Dasotraline (the long-acting variant). We analyze how structural modifications on this shared scaffold dictate absorption, metabolic stability, and half-life.[1]

Comparative Pharmacokinetic Matrix

The following data synthesizes clinical and preclinical findings to highlight the divergent PK profiles of these structurally related compounds.

PK Parameter	Bicifadine (DOV-220,075)	Amitifadine (DOV-21,947)	Dasotraline (SEP-225,289)
Primary Class	Balanced SNDRI (Analgesic focus)	Serotonin-preferring SNDRI	SNDRI (ADHD/BED focus)
Elimination Half-life (T1/2)	1.6 – 2.6 hours (Human)	~4 – 8 hours (Supports BID dosing)	47 – 77 hours (Human)
Tmax (Time to Peak)	~1.0 hour (Rapid)	~1.0 – 2.0 hours	10 – 12 hours (Slow/Sustained)
Bioavailability (F)	High (>80% in rats)	High (High Caco-2 permeability)	Good, but absorption is rate-limited
Metabolic Liability	High (Extensive First-Pass)	Moderate	Low/Complex (Auto-inhibition)
Major Metabolic Enzymes	CYP2D6, Glucuronidation	CYP2B6 (Inhibitor), MAO-A	CYP2B6 (Major), CYP2D6, 3A4
Protein Binding	95-97%	>99%	~98%
Excretion Route	Renal (Major), Fecal (<5%)	Renal	Renal (68%), Fecal (22%)
Active Enantiomer	(+)-isomer (1R, 5S)	(+)-isomer (1R, 5S)	(1R, 5S)-stereoisomer

Deep Dive: Compound-Specific Profiles

3.1 Bicifadine: The Metabolic Liability

Bicifadine was the prototype of this class. While it demonstrated potent analgesic properties via triple reuptake inhibition, its pharmacokinetic profile is characterized by rapid elimination .[1]

• Mechanism: The 4-methyl substitution on the phenyl ring is metabolically labile.

• Metabolic Fate: It undergoes extensive oxidation to a lactam metabolite (M12) and a carboxylic acid metabolite (M3).[1] This rapid conversion necessitates multiple daily doses to maintain therapeutic thresholds, which ultimately limited its clinical utility compared to longer-acting successors.[1]

• Key Insight: The "unprotected" phenyl ring allows for rapid Phase I oxidation.[1]

3.2 Amitifadine: The Chiral Optimization

Amitifadine (the (+)-enantiomer of the racemate DOV-216,303) represents a "Goldilocks" profile.

• Optimization: By selecting the (1R, 5S) enantiomer and modifying the halogen substitution (3,4-dichloro), metabolic stability was improved relative to bicifadine.

• PK Implication: The half-life supports twice-daily (BID) dosing. It avoids the "peak and trough" instability of bicifadine while not lingering as long as dasotraline.

• Brain Penetration: Rat microdialysis studies confirm a Brain/Plasma ratio of 3.7 – 6.5 , indicating that the 3-azabicyclo[3.1.0]hexane scaffold is exceptionally efficient at crossing the Blood-Brain Barrier (BBB).

3.3 Dasotraline: The Auto-Inhibition Phenomenon

Dasotraline is unique due to its extreme half-life (up to 77 hours).[1]

• Slow Absorption: Unlike its cousins, dasotraline exhibits a "flip-flop" kinetics model where absorption is slow and prolonged (Tmax ~10-12h).[1]

• Metabolic Lock: The 3,4-dichlorophenyl group combined with the rigid scaffold makes it resistant to immediate degradation.

• CYP2B6 Auto-Inhibition: Crucially, dasotraline is a substrate for CYP2B6 but also a potent inhibitor of the same enzyme. As plasma concentrations rise, dasotraline inhibits its own clearance mechanism, leading to non-linear accumulation and a vastly extended half-life.[1] This allows for once-daily dosing with steady-state levels achieved only after ~10 days.[1]

Mechanistic Visualization: Metabolic Pathways

The following diagram contrasts the rapid oxidative clearance of Bicifadine with the complex, slow clearance of Dasotraline.

Caption: Comparative metabolic fate.[1][2] Bicifadine (Red) undergoes rapid oxidation to inactive metabolites.[1] Dasotraline (Blue) inhibits its own primary clearance enzyme (CYP2B6), leading to prolonged exposure.[1]

Experimental Protocols

To validate these PK parameters in a drug discovery setting, the following standardized protocols are recommended.

Protocol A: In Vitro Microsomal Stability (Intrinsic Clearance)

Purpose: To determine the metabolic liability of new 3.1.0 derivatives early in the design cycle.

• Preparation: Thaw pooled human liver microsomes (HLM) on ice. Dilute to 0.5 mg/mL protein concentration in 100 mM phosphate buffer (pH 7.4).

• Pre-incubation: Add test compound (final conc. 1 µM) to the microsomal suspension. Pre-incubate at 37°C for 5 minutes. Note: 1 µM is chosen to ensure first-order kinetics.

• Initiation: Initiate reaction by adding NADPH-regenerating system (1 mM NADP+, 5 mM G6P, 1 U/mL G6PDH).[1]

• Sampling: Aliquot samples at t = 0, 5, 15, 30, and 60 minutes.

• Quenching: Immediately dispense aliquots into ice-cold acetonitrile containing internal standard (e.g., deuterated analog).

• Analysis: Centrifuge (4000g, 10 min) and analyze supernatant via LC-MS/MS.

• Calculation: Plot ln(% remaining) vs. time. The slope (

  ) determines intrinsic clearance ( ).[1]

Protocol B: In Vivo Brain-to-Plasma Ratio (Microdialysis)

Purpose: To verify the CNS penetration advantage of the scaffold.

• Probe Implantation: Stereotaxically implant a microdialysis guide cannula into the striatum or prefrontal cortex of anesthetized Sprague-Dawley rats.[1] Allow 24h recovery.

• Perfusion: Insert probe (2 mm membrane) and perfuse with artificial cerebrospinal fluid (aCSF) at 1.0 µL/min. Allow 90 min equilibration.

• Dosing: Administer the 3.1.0 derivative (e.g., 10 mg/kg p.o.).

• Sampling: Collect dialysate samples every 20 minutes for 4 hours into refrigerated fraction collector. Simultaneously collect tail-vein blood samples at matched timepoints.

• Correction: Determine in vitro probe recovery (relative recovery) prior to implantation to correct dialysate concentrations to extracellular fluid (ECF) concentrations.

• Data Output: Calculate

  .[1] A value > 1.0 confirms active transport or high lipophilicity favored by the scaffold.[1]

Workflow Visualization: Brain Penetration Assessment

Caption: Standardized workflow for determining the Brain/Plasma partition coefficient (Kp) using dual-site sampling.[1]

References

• Basile, A. S., et al. (2007).[1] Characterization of the Antinociceptive Actions of Bicifadine in Models of Acute, Persistent, and Chronic Pain. Journal of Pharmacology and Experimental Therapeutics. Link

• Skolnick, P., et al. (2003).[1][3][4] Antidepressant-like actions of DOV 21,947: a "triple" reuptake inhibitor.[1][3][4][5][6] European Journal of Pharmacology. Link

• Koblan, K. S., et al. (2015).[1] Dasotraline for the Treatment of Attention-Deficit/Hyperactivity Disorder: A Randomized, Double-Blind, Placebo-Controlled, Proof-of-Concept Trial in Adults. Neuropsychopharmacology. Link

• Chen, Y., et al. (2016).[1] Absorption, distribution, metabolism, and excretion of [14C]-dasotraline in humans. Xenobiotica. Link

• Lippa, A., et al. (2013).[1] Biopharmaceutical characterization, metabolism, and brain penetration of the triple reuptake inhibitor amitifadine. Journal of Pharmacy and Pharmacology. Link

Sources

• 1. Bicifadine - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. Effects of the Triple Monoamine Uptake Inhibitor Amitifadine On Pain-Related Depression of Behavior and Mesolimbic Dopamine Release in Rats - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Amitifadine, a triple monoamine re-uptake inhibitor, reduces nicotine self-administration in female rats - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Biopharmaceutical characterization, metabolism, and brain penetration of the triple reuptake inhibitor amitifadine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Scholars@Duke publication: Amitifadine hydrochloride: Triple reuptake inhibitor treatment of depression [scholars.duke.edu]

Safety & Regulatory Compliance

1-Phenyl-3-azabicyclo[3.1.0]hexane: Proper Disposal Procedures

Executive Safety Summary

1-Phenyl-3-azabicyclo[3.1.0]hexane (CAS: 67644-21-7) is a pharmacologically active bicyclic amine, often utilized as a scaffold in the development of neurotransmitter reuptake inhibitors. Its disposal requires strict adherence to protocols governing nitrogen-containing bases and potentially active pharmaceutical ingredients (PAPIs) .

Critical Hazard Profile:

• GHS Classification: Acute Tox. 4 (Oral), Skin Irrit. 2, Eye Irrit. 2A, STOT SE 3.

• Chemical Nature: Secondary amine with a strained cyclopropane-fused pyrrolidine ring.

• Reactivity: Incompatible with strong acids (exothermic salt formation) and strong oxidizers.

• Environmental Risk: Toxic to aquatic life; strictly forbidden from sanitary sewer disposal.

Disposal Logic & Waste Characterization

Effective disposal relies on understanding the molecule's "Fate and Transport." As a Senior Scientist, I advise against benchtop chemical deactivation (e.g., oxidation with bleach) for this compound. The strained [3.1.0] ring system can react unpredictably with hypochlorites to form unstable N-chloro species.

The Gold Standard: High-temperature incineration via a licensed hazardous waste contractor.

Waste Stream Classification Table

Use this table to categorize your waste before entering the lab accumulation area.

Waste State	Composition Context	RCRA/DOT Hazard Class	Recommended Waste Stream Label
Pure Liquid/Solid	Expired reagent or surplus pure substance.	Toxic (6.1)	"Hazardous Waste: Toxic Organic Amine (1-Phenyl-3-azabicyclo[3.1.0]hexane)"
Solution (Organic)	Dissolved in MeOH, DCM, or EtOAc.	Flammable (3) / Toxic	"Flammable Organic Waste (Contains Trace Amines)"
Solution (Aqueous)	Acidified aqueous layers or HPLC waste.	Corrosive (8) / Toxic	"Aqueous Waste: Acidic (Contains Amine Salts)"
Solid Debris	Contaminated gloves, weigh boats, paper.	Misc. Hazardous (9)	"Solid Hazardous Waste (Debris contaminated with Toxic Amine)"

Operational Disposal Workflows

Workflow A: Disposal of Pure Chemical (Surplus/Expired)

Context: You have a vial of >50mg of pure material that is no longer needed.

• Do Not Bulking: Do not pour pure chemical into a general 20L carboy. Pure PAPIs should be kept in their original vials to minimize exposure and allow for precise inventory deduction.

• Primary Containment: Ensure the original vial cap is Parafilmed. Place the vial inside a clear, sealable secondary bag (Ziploc type).

• Lab Packing:

  • Place the bagged vial into a wide-mouth HDPE "Lab Pack" jar.

  • Fill void spaces with an inert absorbent (Vermiculite).

  • Scientific Rationale: Vermiculite acts as a shock absorber and immediately contains any leakage if the vial compromises during transport.

• Labeling: Apply a yellow hazardous waste label. Explicitly write: "Contains: 1-Phenyl-3-azabicyclo[3.1.0]hexane.[1][2] TOXIC. AMINE."

Workflow B: Disposal of Reaction Mixtures & Mother Liquors

Context: Material is dissolved in solvent following synthesis or extraction.

• Segregation Check: Ensure the waste container is compatible.

  • YES: HDPE or Glass carboys.

  • NO: Metal containers (if waste is acidic/corrosive).

• pH Verification: If the waste is aqueous, check pH.

  • Note: If you acidified the amine to make a salt, it is stable but still toxic.

• Transfer: Pour into the "Organic Waste - Non-Halogenated" (or Halogenated, depending on solvent) stream.

• Rinsing: Triple-rinse the reaction vessel with the carrier solvent. Add rinsate to the same waste container. Do not put rinsate down the drain.

Workflow C: Empty Container Management (RCRA Compliance)

Context: The reagent bottle is "empty."

Under RCRA regulations (40 CFR § 261.7), a container is "RCRA Empty" only if:

• All wastes have been removed using standard practices (pouring/pumping).

• No more than 2.5 centimeters (1 inch) of residue remains.

• Protocol:

  • Triple rinse the bottle with a solvent capable of dissolving the amine (e.g., Methanol or Acetone).

  • Discard the rinsate as Hazardous Waste (Workflow B).

  • Deface the label on the bottle.

  • Dispose of the bottle as glass waste (or reuse for waste collection), unless your facility classifies PAPI containers as hazardous debris automatically (check local EHS rules).

Visual Decision Logic

The following diagrams illustrate the decision-making process for waste stream selection and spill response.

Diagram 1: Waste Stream Decision Matrix

Caption: Decision matrix for segregating amine waste based on purity and solvent composition.

Diagram 2: Emergency Spill Response Loop

Caption: Immediate response protocol for benchtop spills (<50mL).

Regulatory & Compliance Context (RCRA)

In the United States, adherence to the Resource Conservation and Recovery Act (RCRA) is mandatory.

• Generator Status: Most R&D labs operate as Small Quantity Generators (SQG) or Large Quantity Generators (LQG). You must track the weight of this acute toxin.

• Satellite Accumulation Areas (SAA): Waste must be stored at or near the point of generation. Containers must remain closed unless adding waste.

• Incompatibility (40 CFR 265.177): As an amine, this waste must not be placed in the same secondary containment tray as acids (e.g., Sulfuric Acid, Hydrochloric Acid). Accidental mixing can generate heat and toxic vapors.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 10997525, 1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one (Analog Structure/Properties). Retrieved from [Link]

• U.S. Environmental Protection Agency (2025). Resource Conservation and Recovery Act (RCRA) Overview and Hazardous Waste Generator Guidelines. Retrieved from [Link]

• National Research Council (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards.[3] Washington, DC: The National Academies Press.[3] Retrieved from [Link]

Sources

• 1. (+/-)-1-PHENYL-3-AZABICYCLO[3.1.0]HEXANE price,buy (+/-)-1-PHENYL-3-AZABICYCLO[3.1.0]HEXANE - chemicalbook [chemicalbook.com]
• 2. 1-Phenyl-3-azabicyclo[3.1.0]hexan-2-one | C11H11NO | CID 10997525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. chemistry.unm.edu [chemistry.unm.edu]